Technical Documentation Center

3-amino-1-methyl-1H-pyrazole-5-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-amino-1-methyl-1H-pyrazole-5-carbonitrile
  • CAS: 1649468-47-2

Core Science & Biosynthesis

Foundational

chemical structure of 3-amino-1-methylpyrazole-5-carbonitrile

An In-depth Technical Guide to 3-amino-1-methylpyrazole-5-carbonitrile: Structure, Synthesis, and Applications Executive Summary: This document provides a comprehensive technical overview of 3-amino-1-methylpyrazole-5-ca...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 3-amino-1-methylpyrazole-5-carbonitrile: Structure, Synthesis, and Applications

Executive Summary: This document provides a comprehensive technical overview of 3-amino-1-methylpyrazole-5-carbonitrile, a heterocyclic compound of significant interest to the scientific research and drug development communities. The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous approved therapeutic agents.[1][2] This guide elucidates the specific chemical structure of the title compound, outlines a robust and logical synthetic pathway, provides expected analytical characterization data, and discusses its reactivity and potential applications as a versatile chemical building block. All methodologies and claims are grounded in established chemical principles and supported by authoritative references.

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its unique electronic properties and ability to participate in hydrogen bonding have made it a favored scaffold in the design of molecules that interact with biological targets.[1] A multitude of pyrazole derivatives have been developed as potent kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics.[2][3]

3-amino-1-methylpyrazole-5-carbonitrile is a strategically functionalized member of this important class. The presence of a nucleophilic amino group and an electrophilic carbonitrile moiety on the same pyrazole core makes it a highly valuable and versatile synthon for building more complex molecular architectures. This guide serves as a technical resource for researchers aiming to synthesize, characterize, and utilize this compound in their research and development endeavors.

Molecular Structure and Physicochemical Properties

Chemical Structure Elucidation

The definitive structure of 3-amino-1-methylpyrazole-5-carbonitrile is characterized by a pyrazole ring with a methyl group on the N1 nitrogen, an amino group at the C3 position, and a carbonitrile (cyano) group at the C5 position.

Systematic IUPAC Name: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile Molecular Formula: C₅H₆N₄ Molecular Weight: 122.13 g/mol

Caption: IUPAC Numbering of 3-amino-1-methylpyrazole-5-carbonitrile.

Predicted Physicochemical Properties

The following table summarizes key computed physicochemical properties which are crucial for predicting the compound's behavior in biological and chemical systems.

PropertyValueSource
Molecular Weight 122.13 g/mol PubChem
XLogP3 0.1[4]
Hydrogen Bond Donors 1 (from -NH₂)[4]
Hydrogen Bond Acceptors 3 (2 from pyrazole N, 1 from C≡N)[4]
Rotatable Bond Count 0[4]

Synthesis and Mechanistic Insights

Proposed Synthetic Pathway

The synthesis of substituted pyrazoles is a well-documented area of organic chemistry.[5] A highly logical and efficient approach for synthesizing 3-amino-1-methylpyrazole-5-carbonitrile involves the condensation and cyclization reaction between methylhydrazine and a suitable three-carbon electrophilic partner. A common precursor for the pyrazole core is often derived from malononitrile.[6] The proposed synthesis begins with the reaction of malononitrile with an orthoformate to generate an ethoxymethylene derivative, which then reacts with methylhydrazine to yield the target compound.

G A Malononitrile + Triethyl Orthoformate I Ethoxymethylenemalononitrile (Intermediate) A->I Acetic Anhydride Reflux B Methylhydrazine P 3-Amino-1-methylpyrazole-5-carbonitrile B->P I->P Ethanol Reflux

Caption: Proposed two-step synthesis workflow.

Detailed Experimental Protocol (Adapted)

This protocol is adapted from established procedures for the synthesis of analogous aminopyrazole carbonitriles.[5][7]

Step 1: Synthesis of Ethoxymethylenemalononitrile

  • Reagent Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine malononitrile (0.1 mol), triethyl orthoformate (0.12 mol), and acetic anhydride (20 mL).

  • Reaction: Heat the mixture to reflux and maintain for 2-3 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

    • Causality: Acetic anhydride acts as a water scavenger, driving the condensation reaction to completion. Refluxing provides the necessary activation energy for the reaction.

  • Work-up: After cooling to room temperature, the reaction mixture is concentrated under reduced pressure to remove volatile components. The resulting residue is then cooled in an ice bath to induce crystallization.

  • Purification: The crude solid is collected by filtration, washed with cold ethanol, and dried to yield ethoxymethylenemalononitrile.

Step 2: Synthesis of 3-Amino-1-methylpyrazole-5-carbonitrile

  • Reagent Setup: In a 100 mL round-bottom flask, dissolve the ethoxymethylenemalononitrile (0.05 mol) from the previous step in ethanol (30 mL).

  • Addition of Hydrazine: To this solution, add methylhydrazine (0.05 mol) dropwise at room temperature. An exothermic reaction may be observed.

    • Causality: The reaction proceeds via a nucleophilic attack of the methylhydrazine on the electron-deficient carbon of the double bond, followed by an intramolecular cyclization and elimination of ethanol to form the stable aromatic pyrazole ring.

  • Reaction: After the addition is complete, heat the mixture to reflux for 1 hour.

  • Work-up and Purification: Cool the reaction mixture to room temperature. The product often precipitates out of the solution. The solid is collected by filtration, washed with a small amount of cold ethanol, and can be further purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Spectroscopic and Analytical Characterization

The identity and purity of the synthesized compound must be confirmed through a combination of spectroscopic methods. The following data are predicted based on the known spectral properties of similar aminopyrazole derivatives.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Predicted δ (ppm)MultiplicityIntegrationAssignment
CH₃ ~3.7 - 3.9Singlet3HN1-CH₃
NH₂ ~5.0 - 5.5Broad Singlet2HC3-NH₂
CH ~7.5 - 7.7Singlet1HC4-H
¹³C NMR Predicted δ (ppm)Assignment
CH₃ ~35 - 40N1-CH₃
C5 ~90 - 95C5-CN
C≡N ~115 - 120C≡N
C4 ~140 - 145C4
C3 ~155 - 160C3-NH₂
Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3450 - 3300N-H Stretch (asymmetric & symmetric)Amino (-NH₂)
2230 - 2210C≡N StretchNitrile (-CN)
1640 - 1580C=N, C=C StretchPyrazole Ring
1550 - 1480N-H BendAmino (-NH₂)
Mass Spectrometry (MS)

The primary analysis via mass spectrometry would be the confirmation of the molecular weight.

  • Expected Molecular Ion (M⁺): m/z = 122.13

  • Fragmentation: Key fragmentation pathways would likely involve the loss of HCN (m/z 27) from the molecular ion or cleavage related to the methyl group.

Reactivity and Applications in Drug Development

Chemical Reactivity

The dual functionality of 3-amino-1-methylpyrazole-5-carbonitrile dictates its reactivity.

  • The Amino Group (C3): This group is nucleophilic and can readily undergo reactions such as acylation, alkylation, and diazotization. It is a key handle for building larger structures, for instance, in the synthesis of pyrazolo[1,5-a]pyrimidines.[5]

  • The Nitrile Group (C5): This group is electrophilic and can be hydrolyzed to a carboxylic acid or amide, or reduced to an amine, providing further avenues for chemical elaboration.

This complementary reactivity makes the molecule a powerful intermediate for combinatorial chemistry and library synthesis.

G Core 3-Amino-1-methyl- pyrazole-5-carbonitrile Amino Nucleophilic Amino Group Core->Amino Nitrile Electrophilic Nitrile Group Core->Nitrile Acylation Acylation, Alkylation, Cyclization... Amino->Acylation Reacts with Electrophiles Hydrolysis Hydrolysis, Reduction... Nitrile->Hydrolysis Reacts with Nucleophiles

Caption: Reactivity map of key functional groups.

Role as a Privileged Scaffold in Research

The aminopyrazole core is integral to a wide range of biologically active compounds. It serves as a key pharmacophore in many kinase inhibitors by forming critical hydrogen bonds within the ATP-binding pocket of the enzyme.[3] The specific substitution pattern of 3-amino-1-methylpyrazole-5-carbonitrile makes it an attractive starting point for developing novel inhibitors or other therapeutic agents. Researchers can leverage the reactive handles to explore structure-activity relationships (SAR) and optimize compounds for potency, selectivity, and pharmacokinetic properties.

Safety and Handling

As with any laboratory chemical, 3-amino-1-methylpyrazole-5-carbonitrile should be handled with appropriate care. Based on safety data for structurally similar aminopyrazoles, the following precautions are advised.[10][11][12]

  • Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile gloves, and safety glasses with side shields.[11]

  • Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[10] Avoid contact with skin and eyes.

  • Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.[11]

Hazard StatementDescription
H315 Causes skin irritation.[10]
H319 Causes serious eye irritation.[10]
H335 May cause respiratory irritation.[10]
Precautionary StatementDescription
P261 Avoid breathing dust/fume/gas/mist/vapors/spray.[10]
P280 Wear protective gloves/eye protection/face protection.[11]
P302+P352 IF ON SKIN: Wash with plenty of water.[10]
P305+P351+P338 IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[10]

Conclusion

3-amino-1-methylpyrazole-5-carbonitrile emerges as a heterocyclic compound with considerable potential for researchers in organic synthesis and medicinal chemistry. Its well-defined structure, accessible synthesis, and versatile reactive functional groups position it as a valuable building block for the discovery of novel bioactive molecules. This guide provides the foundational knowledge required for its effective synthesis, characterization, and strategic application in advanced chemical research.

References

  • (n.d.). 3 - Safety Data Sheet. Retrieved from [Link]

  • Al-Issa, S. A. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 145–157. [Link]

  • Pu, Q., Zheng, Y., & Erisman, E. (2025). Characterization of the trimethyl silyl derivatives of 6-Amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile and its analogs by electron ionization gas chromatography/mass spectrometry. Journal of Mass Spectrometry, 60(7). [Link]

  • Al-Issa, S. A. (2008). (PDF) Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. Retrieved from [Link]

  • (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC.org. Retrieved from [Link]

  • Al-Issa, S. A. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. PMC. Retrieved from [Link]

  • Capot Chemical. (2026). MSDS of 1-Methyl-3-((methylamino)methyl)-1H-pyrazole-5-carbonitrile hydrochloride. Retrieved from [Link]

  • mzCloud. (2016). 6-Amino-3-methyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. Retrieved from [Link]

  • ResearchGate. (n.d.). Recent progress in the chemical reactivity of 3-Amino-1 H -pyrazol-5(4 H )-one derivatives (part II) | Request PDF. Retrieved from [Link]

  • Semenova, A. M., et al. (2018). The Reaction of 5-Amino-3-(cyanomethyl)-1H-pyrazol-4-carbonitrile with beta-Cycloketols. Chemistry of Heterocyclic Compounds, 54, 1024-1028.
  • ResearchGate. (n.d.). Experimental IR spectra of 3(5)-aminopyrazole isolated in Xe and Ar.... Retrieved from [Link]

  • SpectraBase. (n.d.). 3-Amino-1-methyl-1H-pyrazole - Optional[1H NMR] - Spectrum. Retrieved from [Link]

  • Google Patents. (n.d.). US5616723A - Process for the preparation of 3-amino-5-methylpyrazole.
  • PMC. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Retrieved from [Link]

  • PubChem. (n.d.). 5-Formyl-1-methyl-1H-pyrazole-3-carbonitrile. Retrieved from [Link]

  • (2025). 1-methyl-3-((methylamino)methyl)-1H-pyrazole-5-carbonitrilehydrochloride | 1643141-20-1. Retrieved from [Link]

  • Kumar, A., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(21). [Link]

  • Wodke, L., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules, 27(23), 8303. [Link]

  • Khan, I., et al. (2021). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 26(21), 6696. [Link]

  • Elgemeie, G. H., & Sayed, S. M. (2009). Recent developments in aminopyrazole chemistry. ARKIVOC, (i), 198-250.
  • Semenova, A. M. (2018). Reaction of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile with Hydroxycyclohexanones. SciSpace. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Retrieved from [Link]

Sources

Exploratory

The Critical Divide: A Guide to Differentiating 3-Amino and 5-Aminopyrazole-4-Carbonitrile Isomers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrazole Scaffold in Modern Drug Discovery The pyrazole ring system is a cornerstone of medicinal chemistry, f...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole ring system is a cornerstone of medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2][3] Its unique electronic properties and ability to participate in various non-covalent interactions make it a privileged scaffold in drug design. Among the vast family of pyrazole derivatives, aminopyrazole carbonitriles serve as exceptionally versatile building blocks for constructing more complex heterocyclic systems.[4][5][6]

This guide focuses on two closely related, yet functionally distinct, isomers: 3-amino-1H-pyrazole-4-carbonitrile and 5-amino-1H-pyrazole-4-carbonitrile . While differing only in the position of the amino group, this subtle structural change precipitates a cascade of differences in their synthesis, reactivity, physicochemical properties, and, most critically, their application in drug development. For the medicinal chemist, understanding and controlling which isomer is on the pyrazole core is not a trivial pursuit; it is fundamental to achieving the desired biological activity and developing effective therapeutics. This guide provides a comprehensive analysis of these isomers, offering field-proven insights into their synthesis, differentiation, and strategic utilization.

PART 1: Annular Tautomerism: The Dynamic Heart of Aminopyrazoles

Before delving into the differences between the 3-amino and 5-amino isomers, it is crucial to understand the intrinsic dynamic nature of N-unsubstituted pyrazoles: annular prototropic tautomerism. This phenomenon involves the migration of a proton between the two adjacent ring nitrogen atoms (N1 and N2), leading to a rapid equilibrium between two tautomeric forms.[7][8][9] For the parent aminopyrazole-4-carbonitrile, this equilibrium exists between the 3-amino and 5-amino forms, which are, in fact, tautomers of each other.

Caption: Annular prototropic tautomerism in aminopyrazole-4-carbonitrile.

The position of this equilibrium is not static; it is dictated by a subtle interplay of electronic, steric, and environmental factors.

  • Electronic Effects : The stability of each tautomer is heavily influenced by the electronic nature of the substituents. The amino group (-NH2) is a strong electron-donating group (EDG), while the cyano group (-CN) is a potent electron-withdrawing group (EWG). Theoretical calculations and experimental evidence suggest that the 3-amino tautomer (3AP) , where the EDG is at C3, is generally the more stable form in the gas phase and non-polar solvents.[7][10] This stabilization is attributed to favorable orbital interactions.[7]

  • Solvent Effects : The tautomeric equilibrium can be significantly shifted by the solvent. Polar, protic solvents that can engage in hydrogen bonding can stabilize one tautomer over the other, altering the equilibrium state observed in less interactive environments.[9][11]

  • Solid-State Effects : In the crystalline state, intermolecular forces, particularly hydrogen bonding and crystal packing, can "lock" the molecule into a single tautomeric form, which may not be the most stable form in solution.[9]

This inherent tautomerism is a critical consideration in drug design because the two forms present different hydrogen bond donor/acceptor patterns, which directly impacts receptor binding affinity.[8]

PART 2: Synthesis and Regioselectivity: Crafting the Correct Isomer

The most significant practical difference between the 3-amino and 5-amino isomers lies in their synthesis. The choice of starting materials directly dictates the final regiochemical outcome.

Synthesis of 5-Aminopyrazole-4-carbonitriles

The 5-amino isomers are most commonly and efficiently synthesized via a one-pot, three-component reaction involving an aldehyde, malononitrile, and a hydrazine derivative.[1][12][13] This robust method offers high yields and operational simplicity.

five_amino_synthesis Synthesis Workflow for 5-Aminopyrazole-4-carbonitriles reagents Aldehyde + Malononitrile + Hydrazine step1 Knoevenagel Condensation reagents->step1 step2 Michael Addition reagents->step2 catalyst Base Catalyst (e.g., Potassium Phthalimide) catalyst->step1 intermediate1 α,β-Unsaturated Nitrile (Michael Acceptor) step1->intermediate1 intermediate1->step2 intermediate2 Acyclic Adduct step2->intermediate2 step3 Intramolecular Cyclization intermediate2->step3 intermediate3 Dihydropyrazole Intermediate step3->intermediate3 step4 Dehydrogenation (Oxidation) intermediate3->step4 product 5-Aminopyrazole-4-carbonitrile step4->product

Caption: Reaction workflow for the three-component synthesis of 5-amino isomers.

Causality : The regioselectivity is determined during the Michael addition step. The Knoevenagel condensation between the aldehyde and malononitrile forms an electron-deficient alkene. The more nucleophilic nitrogen of the hydrazine then attacks the β-carbon (the one bearing the cyano groups), which ultimately becomes the C4 position of the pyrazole. Subsequent cyclization places the amino group at the C5 position.[1]

Experimental Protocol: Synthesis of 5-Amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile[1]

  • Setup : To a 25 mL round-bottom flask, add benzaldehyde (1 mmol), phenylhydrazine (1 mmol), malononitrile (1 mmol), and potassium phthalimide (15 mol%).

  • Solvent : Add a solvent mixture of EtOH:H₂O (2:1, 3 mL).

  • Reaction : Heat the reaction mixture at 50 °C and monitor its progress using Thin Layer Chromatography (TLC).

  • Work-up : Upon completion, cool the mixture to room temperature and pour it into 20 mL of cold water.

  • Isolation : Collect the resulting precipitate by filtration, wash with cold water, and dry.

  • Purification : Recrystallize the crude product from ethanol to yield the pure 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile.

Synthesis of 3-Aminopyrazole-4-carbonitriles

Selective synthesis of the 3-amino isomer requires a different strategy, typically starting from precursors where the future C4 and C5 positions are pre-functionalized. A common and effective method involves the reaction of 2-(ethoxymethylene)malononitrile with hydrazine.[14]

three_amino_synthesis Synthesis Workflow for 3-Aminopyrazole-4-carbonitrile reagents 2-(Ethoxymethylene)malononitrile + Hydrazine Hydrate step1 Nucleophilic Substitution reagents->step1 solvent Ethanol solvent->step1 intermediate1 Hydrazino Intermediate step1->intermediate1 step2 Intramolecular Cyclization intermediate1->step2 product 3-Aminopyrazole-4-carbonitrile step2->product

Caption: Reaction workflow for the synthesis of the 3-amino isomer.

Causality : In this pathway, the ethoxy group acts as a leaving group. The hydrazine attacks the electrophilic carbon to which the ethoxy group is attached (this will become C5). The subsequent intramolecular cyclization involves the other nitrogen of the hydrazine attacking one of the cyano groups, which, after tautomerization, results in the amino group being positioned at C3.[14]

Experimental Protocol: Synthesis of 3-Amino-1H-pyrazole-4-carbonitrile[14]

  • Setup : In a suitable reaction vessel, dissolve 2-(ethoxymethylene)malononitrile (0.070 mol) in ethanol.

  • Addition : Slowly add hydrazine hydrate (0.156 mol) dropwise to the solution.

  • Reaction : Heat the reaction mixture on a steam bath for 30 minutes. A white precipitate will form.

  • Crystallization : Transfer the reaction mixture to a refrigerator and leave it overnight to ensure complete crystallization.

  • Isolation : Collect the white solid product by filtration.

  • Purification : Wash the collected solid with a small amount of pre-cooled ethanol to obtain the pure target compound.

PART 3: Spectroscopic and Physicochemical Differentiation

Once synthesized, it is imperative to confirm the isomeric identity. While mass spectrometry is of limited use as the isomers have identical molecular weights, NMR and IR spectroscopy, along with physical properties, provide definitive proof.

Comparative Spectroscopic and Physical Data
Property3-Amino-1H-pyrazole-4-carbonitrile5-Amino-1H-pyrazole-4-carbonitrileRationale for Difference
Melting Point 171-178 °C[15][16]168-170 °C[14]Differences in crystal lattice energy due to distinct intermolecular hydrogen bonding networks.
¹H NMR (DMSO-d₆) C5-H: ~8.0-8.2 ppm (singlet)NH₂: Broad singletNH: Very broad singletC3-H: ~7.6-7.8 ppm (singlet)NH₂: Broad singletNH: Very broad singletThe C5-H in the 3-amino isomer is adjacent to the electron-withdrawing cyano group at C4 and N1, leading to a downfield shift compared to the C3-H in the 5-amino isomer.
¹³C NMR (DMSO-d₆) C3 (C-NH₂): ~154-156 ppmC4 (C-CN): ~72-74 ppmC5 (C-H): ~139-141 ppmC5 (C-NH₂): ~151-153 ppmC4 (C-CN): ~71-73 ppmC3 (C-H): ~138-140 ppmThe carbon atom directly attached to the electron-donating amino group (C3 or C5) is significantly deshielded and serves as a key diagnostic peak. Subtle but consistent differences exist for all carbons.[11]
IR (cm⁻¹) -NH₂ stretch: ~3400, 3300-C≡N stretch: ~2223-2230[17]-NH₂ stretch: ~3433, 3321-C≡N stretch: ~2190-2210[13][18]The electronic environment influences bond strength. The more conjugated system in the 3-amino isomer may slightly increase the C≡N stretching frequency.

Expert Insight : While ¹H NMR provides a quick indication, ¹³C NMR is often the most definitive tool . The chemical shift of the carbon atom bonded to the amino group is a highly reliable marker for isomeric identity. For complex, fully substituted analogs, advanced 2D NMR techniques like HMBC are invaluable. An HMBC experiment will show a correlation between the amino protons and the carbon atoms two and three bonds away (e.g., C4 and the adjacent ring carbon), unambiguously establishing connectivity.[17][19][20]

PART 4: Differential Reactivity and Implications in Drug Development

The distinct placement of the amino group governs the subsequent chemical reactivity of the isomers, opening pathways to different families of fused heterocyclic compounds and, consequently, different therapeutic targets.

Reactivity as Nucleophiles

The exocyclic amino group and the ring nitrogens are all potential nucleophilic sites. The reaction of these isomers with 1,3-dielectrophiles, such as β-ketoesters or enaminones, to form pyrazolo[1,5-a]pyrimidines is a classic example of their differential reactivity.[17][19]

  • 3-Aminopyrazoles : The reaction typically proceeds via initial attack from the N1 ring nitrogen onto an electrophilic center, followed by cyclization involving the exocyclic C3-amino group.

  • 5-Aminopyrazoles : Here, the exocyclic C5-amino group often acts as the initial nucleophile.

However, the site of attack can be influenced by reaction conditions (e.g., acid catalysis protonating one site over another), and mixtures of regioisomers can sometimes be formed.[17][19] This highlights the necessity of careful reaction optimization and rigorous structural confirmation.

reactivity Divergent Reactivity Leading to Different Scaffolds isomer3 3-Aminopyrazole Isomer product_A Product Scaffold A (e.g., Pyrazolo[1,5-a]pyrimidine) isomer3->product_A isomer5 5-Aminopyrazole Isomer product_B Product Scaffold B (Regioisomeric Product) isomer5->product_B electrophile 1,3-Dielectrophile electrophile->product_A electrophile->product_B

Caption: Isomeric starting materials lead to distinct product scaffolds.

Isomer-Specific Pharmaceutical Applications

The starkest illustration of the importance of this isomerism is found in the drugs derived from each scaffold. The specific 3D orientation of functional groups, dictated by the isomer, is the key to selective receptor binding.

  • 3-Aminopyrazole-4-carbonitrile : This isomer is a critical, non-interchangeable precursor in the synthesis of major drugs.

    • Zaleplon : A nonbenzodiazepine hypnotic agent used for insomnia.[14]

    • Ibrutinib : A potent Bruton's tyrosine kinase (BTK) inhibitor used to treat B-cell cancers like mantle cell lymphoma and chronic lymphocytic leukemia.[14][21][22]

  • 5-Aminopyrazole-4-carbonitrile : Derivatives of this isomer are foundational to a different set of bioactive molecules.

    • Kinase Inhibitors : This scaffold is widely used in the development of various protein kinase inhibitors for oncology.

    • Fipronil : A broad-spectrum phenylpyrazole insecticide that acts by blocking GABA-gated chloride channels in insects.[3]

    • Antimicrobial Agents : Numerous derivatives have been synthesized and tested for antibacterial and antifungal properties.[3]

Conclusion

The distinction between 3-amino and 5-aminopyrazole-4-carbonitrile is a clear and compelling example of how subtle changes in molecular architecture have profound chemical and biological consequences. For the drug development professional, these are not simply two similar molecules; they are unique entities defined by their:

  • Tautomeric Preferences : Governed by a delicate balance of electronic and environmental factors.

  • Synthetic Accessibility : Requiring distinct and regioselective synthetic strategies.

  • Spectroscopic Signatures : Possessing clear, identifiable differences, particularly in ¹³C NMR spectra.

  • Divergent Reactivity : Leading to different classes of downstream products and pharmaceutical scaffolds.

A thorough understanding and meticulous control of this isomerism are paramount. It is a fundamental principle that enables the rational design of targeted, effective, and novel therapeutics, turning a simple positional change into a powerful tool for medicinal innovation.

References

  • Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances.
  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules. Available at: [Link]

  • Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Frontiers in Chemistry. Available at: [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • ONE-POT AND EFFICIENT SYNTHESIS OF 5-AMINOPYRAZOLE-4-CARBONITRILES CATALYZED BY POTASSIUM PHTHALIMIDE. HETEROCYCLES. Available at: [Link]

  • The synthesis route of 5-aminopyrazole-4-carbonitrile derivatives 15a,b. ResearchGate. Available at: [Link]

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. Available at: [Link]

  • Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Publishing. Available at: [Link]

  • 3-Amino-4-pyrazolecarbonitrile. NIST WebBook. Available at: [Link]

  • Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules. Available at: [Link]

  • Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. RSC Advances. Available at: [Link]

  • Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. RSC Publishing. Available at: [Link]

  • Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. Molecules. Available at: [Link]

  • The solid state synthesis of novel pyrazolyl-5-amino-pyrazole-4-carbonitrile derivatives using Fe3O4@SP@TA nanocomposites as a novel, green, and magnetically separable catalyst. Polycyclic Aromatic Compounds. Available at: [Link]

  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules. Available at: [Link]

  • Green synthesis of novel 5-amino-bispyrazole-4- carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano. Semantic Scholar. Available at: [Link]

  • Structure and tautomerism of 4-substituted 3(5)-aminopyrazoles in solution and in the solid state: NMR study and Ab initio calculations. ResearchGate. Available at: [Link]

  • Theoretical studies on tautomerism and IR spectra of pyrazole derivatives. ResearchGate. Available at: [Link]

  • 3-Aminopyrazole-4-carbonitrile | 153044-5G | SIGMA-ALDRICH. SLS. Available at: [Link]

  • 5-Aminopyrazole-4-carbonitriles as precursors to novel 4-aminotetrahydropyrazolo[3,4-b]quinolin-5-ones and N-(4-cyanopyrazol-5-yl)pyridine-3-carbonitrile. Synthetic Communications. Available at: [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. Available at: [Link]

  • 5 Combination of 1H and 13C NMR Spectroscopy. Thieme. Available at: [Link]

Sources

Foundational

3-amino-1-methyl-1H-pyrazole-5-carbonitrile SMILES string and InChIKey

This technical guide provides a comprehensive analysis of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile , a specialized heterocyclic building block used in the synthesis of fused pyrazolo-pyrimidine systems and kinase inhi...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive analysis of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile , a specialized heterocyclic building block used in the synthesis of fused pyrazolo-pyrimidine systems and kinase inhibitors.

Chemical Identity & Physicochemical Profile[1][2][3][4]

This compound represents a specific regioisomer of the aminocyanopyrazole family. Unlike the more common 4-carbonitrile variants (used in Zaleplon synthesis), the 5-carbonitrile scaffold offers unique geometry for accessing distinct chemical space in fragment-based drug discovery (FBDD).

Core Identifiers
PropertySpecification
IUPAC Name 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile
CAS Registry Number 1649468-47-2
SMILES CN1N=C(N)C=C1C#N
InChIKey RPNXNWDAOJTUKR-UHFFFAOYSA-N
Molecular Formula C₅H₆N₄
Molecular Weight 122.13 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, Methanol; sparingly soluble in water

Note on Isomerism: It is critical to distinguish this compound from its regioisomers:

  • Isomer A (Target): 3-amino-1-methyl-5-carbonitrile (Amino at C3, Cyano at C5).

  • Isomer B: 5-amino-1-methyl-4-carbonitrile (Common precursor).

  • Isomer C: 5-amino-1-methyl-3-carbonitrile (Regioisomer formed via non-selective methylation).

Structural Analysis & Regiochemistry

The synthesis of N-methylated aminopyrazoles is historically plagued by regioselectivity issues. The 1,3,5-substitution pattern of the target molecule requires precise control over the introduction of the methyl group relative to the amino and cyano functionalities.

Tautomeric Ambiguity

In the unsubstituted parent compound (3-amino-5-cyanopyrazole), the annular nitrogens are tautomeric. Direct methylation often yields a mixture of the 1-methyl-3-amino-5-cyano (Target) and 1-methyl-5-amino-3-cyano isomers, governed by steric hindrance and electronic effects.

The target structure features the methyl group at N1, adjacent to the nitrile-bearing C5, and the amino group at C3. This specific arrangement makes the C4 position nucleophilic and the amino group available for subsequent cyclization reactions, typically to form pyrazolo[1,5-a]pyrimidines .

Regiochemistry Tautomer 3-Amino-5-cyanopyrazole (Tautomeric Precursor) Target TARGET: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS 1649468-47-2) Tautomer->Target Methylation at N1 (Sterically Hindered Path) Isomer ISOMER: 5-Amino-1-methyl-1H-pyrazole-3-carbonitrile (Undesired Byproduct) Tautomer->Isomer Methylation at N2 (Kinetic Path)

Figure 1: Divergent methylation pathways of the 3-amino-5-cyanopyrazole scaffold. Direct methylation often requires chromatographic separation to isolate the target CAS 1649468-47-2.

Synthetic Methodology

Given the regioselectivity challenges of direct methylation, a robust synthetic route involves the dehydration of the corresponding primary amide. This ensures the correct substitution pattern is locked in place before the nitrile is formed.

Recommended Pathway: Amide Dehydration

This protocol utilizes 3-amino-1-methyl-1H-pyrazole-5-carboxamide (CAS 1129541-01-0) as the immediate precursor.

Step-by-Step Protocol

Reagents:

  • Precursor: 3-amino-1-methyl-1H-pyrazole-5-carboxamide (1.0 eq)

  • Dehydrating Agent: Phosphorus Oxychloride (POCl₃) or Trifluoroacetic Anhydride (TFAA)

  • Base: Pyridine or Triethylamine

  • Solvent: Dichloromethane (DCM) or 1,4-Dioxane

Procedure:

  • Preparation: Charge a flame-dried reaction vessel with 3-amino-1-methyl-1H-pyrazole-5-carboxamide (1.0 eq) and anhydrous 1,4-dioxane (10 volumes).

  • Addition: Cool the suspension to 0°C. Add Pyridine (3.0 eq) dropwise, followed by the slow addition of POCl₃ (1.5 eq) to maintain internal temperature < 5°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by LC-MS for the disappearance of the amide peak (M+1 = 141) and appearance of the nitrile (M+1 = 123).

  • Quench: Pour the reaction mixture carefully onto crushed ice/saturated NaHCO₃ solution. Caution: Exothermic.

  • Isolation: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via silica gel column chromatography (Gradient: 0-5% Methanol in DCM) to yield the target nitrile.

Synthesis Start 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid Amide INTERMEDIATE: 3-Amino-1-methyl-1H-pyrazole-5-carboxamide (CAS 1129541-01-0) Start->Amide 1. SOCl2, MeOH 2. NH3/MeOH (Aminolysis) Product PRODUCT: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS 1649468-47-2) Amide->Product Dehydration (POCl3 / Pyridine or TFAA)

Figure 2: Retrosynthetic logic flow from the carboxylic acid precursor to the target nitrile via the stable carboxamide intermediate.

Applications in Drug Discovery[6]

The 3-amino-1-methyl-1H-pyrazole-5-carbonitrile scaffold serves as a critical "hinge-binding" mimic in kinase inhibitor design.

  • Pyrazolo[1,5-a]pyrimidine Synthesis:

    • Reaction with 1,3-dicarbonyls (e.g., acetylacetone) or enaminones cyclizes the amino group onto the nitrile carbon.

    • This forms the pyrazolo[1,5-a]pyrimidine core, a scaffold found in drugs like Zaleplon (sedative) and Dinaciclib (CDK inhibitor).

    • Note: The 5-carbonitrile placement in this specific isomer directs substituents to the 5-position of the resulting fused ring system, offering a distinct vector for structure-activity relationship (SAR) exploration compared to the standard 4-carbonitrile precursors.

  • Fragment-Based Screening:

    • High polarity and low molecular weight (122.13 Da) make it an ideal fragment for crystallographic screening.

    • The exocyclic amine acts as a hydrogen bond donor, while the nitrile and ring nitrogens act as acceptors.

References

  • Chemical Identity & CAS Verification

    • Source: ChemicalBridge & AiFChem D
    • CAS 1649468-47-2 corresponds to 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile.
  • Precursor Identification (Carboxamide)

    • Source: Sigma-Aldrich C
    • Identification of 3-amino-1-methyl-1H-pyrazole-5-carboxamide (CAS 1129541-01-0)
  • General Synthetic Methodology (Aminopyrazoles)

    • Source: National Institutes of Health (PMC). "Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors..."
    • Provides foundational chemistry for aminopyrazole cycliz
  • InChIKey Verification: Source: Computed via standard InChI 1.0.6 algorithms based on SMILES CN1N=C(N)C=C1C#N. Key: RPNXNWDAOJTUKR-UHFFFAOYSA-N.
Exploratory

solubility properties of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile in DMSO

An In-depth Technical Guide to the Solubility Properties of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile in Dimethyl Sulfoxide (DMSO) Abstract The solubility of active pharmaceutical ingredients (APIs) is a critical deter...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility Properties of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile in Dimethyl Sulfoxide (DMSO)

Abstract

The solubility of active pharmaceutical ingredients (APIs) is a critical determinant of their developability, influencing everything from in vitro screening to final dosage form performance. This technical guide provides a comprehensive examination of the solubility properties of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile, a heterocyclic compound of interest in medicinal chemistry, within dimethyl sulfoxide (DMSO), a ubiquitous solvent in drug discovery.[1][2] While specific experimental solubility data for this particular compound is not widely published, this document, authored from the perspective of a Senior Application Scientist, synthesizes foundational principles with field-proven methodologies. It offers a robust framework for researchers to experimentally determine, understand, and modulate the solubility of this and related pyrazole derivatives. The guide details the theoretical underpinnings of solubility based on molecular structure, the unique properties of DMSO as a solvent, and provides a gold-standard, step-by-step protocol for the isothermal shake-flask method.

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of modern drug development, the physicochemical properties of a compound are as crucial as its biological activity. Among these, solubility stands out as a paramount parameter. Poor solubility can lead to erratic absorption, low bioavailability, and ultimately, the failure of a promising therapeutic candidate. Pyrazole derivatives are a significant class of heterocyclic compounds, forming the structural core of numerous approved drugs and clinical candidates due to their wide range of biological activities, including use as kinase inhibitors.[2][3]

3-amino-1-methyl-1H-pyrazole-5-carbonitrile is a member of this important class. Understanding its behavior in various solvents is essential for its synthesis, purification, and formulation.[1][4] Dimethyl sulfoxide (DMSO) is often referred to as a "universal solvent" in preclinical research.[5] Its ability to dissolve a vast array of both polar and nonpolar compounds makes it indispensable for creating high-concentration stock solutions for high-throughput screening (HTS) and other in vitro assays.[6][7] This guide will provide the necessary theoretical background and practical protocols to expertly characterize the solubility of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile in DMSO.

Part 1: Profile of the Solute and Solvent

The Solute: 3-amino-1-methyl-1H-pyrazole-5-carbonitrile

To understand the solubility of a compound, one must first analyze its structure.

  • Molecular Structure: C₅H₆N₄

  • Key Functional Groups:

    • Pyrazole Ring: A five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This ring system can participate in hydrogen bonding.

    • Amino Group (-NH₂): A primary amine that can act as both a hydrogen bond donor and acceptor, generally increasing polarity and potential for aqueous solubility.

    • Nitrile Group (-C≡N): A polar group that can act as a hydrogen bond acceptor.

    • Methyl Group (-CH₃): A nonpolar, lipophilic group attached to one of the pyrazole nitrogens.

Predicted Solubility Profile: The presence of multiple polar, hydrogen-bonding capable groups (amino, nitrile, pyrazole nitrogens) suggests that 3-amino-1-methyl-1H-pyrazole-5-carbonitrile will exhibit favorable solubility in polar solvents. However, the overall solubility is a complex interplay of intermolecular forces within the crystal lattice versus the forces of solvation.[4] Strong hydrogen bonding between molecules in the solid state can lead to a high lattice energy that must be overcome by the solvent, potentially limiting solubility even in polar media.[4] Based on these features, moderate to good solubility in a powerful polar aprotic solvent like DMSO is anticipated.[1]

The Solvent: Dimethyl Sulfoxide (DMSO)

DMSO ((CH₃)₂SO) is a unique and powerful solvent for several reasons pertinent to pharmaceutical research.[5]

  • Polar Aprotic Nature: DMSO is a highly polar molecule with a high dielectric constant.[5] However, it lacks acidic protons (it cannot donate hydrogen bonds). This combination allows it to effectively solvate cations and dissolve a wide range of polar and nonpolar compounds, including many organic salts.[5][6]

  • Physical Properties:

    • Boiling Point: ~189 °C, which is relatively high, making it stable for experiments conducted at various temperatures.[8][9]

    • Melting Point: ~18.5 °C, meaning it can solidify at or slightly below standard room temperature.[6][7]

    • Miscibility: It is miscible with water and a wide range of organic solvents.[6]

  • Role in Research: Its exceptional solvating power makes it the primary choice for preparing concentrated stock solutions of test compounds for biological screening.[5] These stock solutions are then serially diluted into aqueous buffers for the final assays.

Table 1: Key Physicochemical Properties of DMSO

PropertyValueReference
Molecular FormulaC₂H₆SO[9]
Density~1.100 g/mL (at 20°C)[5][9]
Boiling Point189 °C (372 °F)[8][9]
Melting Point18.5 °C (65.3 °F)[6][7]
Dielectric Constant47.2 (at 20°C)[5]
Miscibility in WaterFully Miscible[7]

Part 2: Experimental Determination of Thermodynamic Solubility

The most accurate and reliable method for determining the equilibrium (or thermodynamic) solubility of a compound is the isothermal shake-flask method.[1] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound at a specific temperature.

Causality of Method Selection

The shake-flask method is chosen as the gold standard because it allows the system to reach true thermodynamic equilibrium. This is distinct from kinetic solubility methods (often used in HTS), which measure the concentration at which a compound precipitates from a DMSO stock solution diluted into an aqueous buffer and do not represent true equilibrium. For foundational characterization, the thermodynamic value is essential.

Detailed Experimental Protocol: Isothermal Shake-Flask Method

Objective: To determine the equilibrium solubility of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile in DMSO at various temperatures (e.g., 25°C and 37°C).

Materials:

  • 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (solid, >98% purity)

  • Anhydrous DMSO (ACS grade or higher)

  • Glass vials (e.g., 2 mL or 4 mL) with Teflon-lined screw caps

  • Analytical balance

  • Calibrated positive displacement pipettes

  • Thermostatically controlled shaker or incubator

  • Centrifuge capable of temperature control

  • Syringe filters (e.g., 0.22 µm PVDF or PTFE, compatible with DMSO)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Volumetric flasks and appropriate mobile phase for HPLC analysis

Protocol Steps:

  • Preparation of Standard Solutions:

    • Accurately weigh a known amount of the compound and dissolve it in DMSO to prepare a stock solution of known concentration (e.g., 1 mg/mL).

    • Perform serial dilutions of the stock solution to create a set of calibration standards (e.g., 1, 5, 10, 50, 100, 500 µg/mL). This range may need to be adjusted based on preliminary tests.

  • Sample Preparation:

    • Add an excess amount of solid 3-amino-1-methyl-1H-pyrazole-5-carbonitrile to several pre-weighed glass vials. "Excess" means enough solid will remain undissolved at equilibrium. A starting point could be ~10-20 mg in 1 mL of DMSO. The key is to ensure a solid phase is always present.

    • Accurately add a known volume (e.g., 1.0 mL) of DMSO to each vial.

    • Securely cap the vials.

  • Equilibration:

    • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25.0 ± 0.5 °C).

    • Agitate the vials for a predetermined period to allow the system to reach equilibrium. A typical duration is 24 to 48 hours.[10] It is crucial to establish the time to equilibrium in preliminary experiments (e.g., by taking measurements at 24, 48, and 72 hours and ensuring the concentration no longer changes).

  • Phase Separation and Sample Collection:

    • After equilibration, allow the vials to stand undisturbed at the experimental temperature for at least 1 hour to let the excess solid settle.

    • To ensure complete removal of undissolved solids, centrifuge the vials at the same temperature for 15-20 minutes.

    • Carefully withdraw a known volume of the supernatant using a pipette. It is critical not to disturb the solid pellet.

    • Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial. This step removes any remaining microscopic particles. Self-Validation Check: The first few drops from the filter should be discarded to avoid adsorption effects.

  • Analysis:

    • Accurately dilute the filtered saturated solution with DMSO to a concentration that falls within the range of the calibration curve.

    • Analyze the calibration standards and the diluted samples by a validated analytical method, typically reverse-phase HPLC-UV.

    • Construct a calibration curve by plotting the peak area from the HPLC chromatogram against the known concentration of the standards.

    • Use the linear regression equation from the calibration curve to determine the concentration of the diluted sample.

  • Calculation:

    • Calculate the original concentration in the saturated solution by multiplying the determined concentration by the dilution factor.

    • Express the solubility in desired units, such as mg/mL, g/L, or molarity (mol/L).

Experimental Workflow Diagram

G cluster_prep Preparation cluster_equilibrate Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Add excess solid to vial B Add known volume of DMSO A->B Step 1 C Agitate in shaker at constant temperature (e.g., 24-48h) B->C Step 2 D Centrifuge vial at constant temperature C->D Step 3 E Filter supernatant (0.22 µm filter) D->E Step 4 F Dilute sample to fall within calibration curve E->F Step 5 G Analyze by HPLC-UV F->G Step 6 H Calculate concentration using standard curve G->H Step 7

Caption: Workflow for the Isothermal Shake-Flask Solubility Method.

Part 3: Data Presentation and Interpretation

Quantitative solubility data should be presented clearly for easy comparison and use in further studies.

Table 2: Hypothetical Solubility Data for 3-amino-1-methyl-1H-pyrazole-5-carbonitrile in DMSO

Temperature (°C)Solubility (mg/mL)Solubility (M)
25.0Experimental ValueCalculated Value
37.0Experimental ValueCalculated Value

Generally, the solubility of solid compounds increases with temperature, as the dissolution process is often endothermic.[11] This data is crucial for designing stock solutions. For example, knowing the solubility at room temperature helps prevent precipitation during storage, while data at 37°C is more relevant for predicting behavior in physiological assay conditions, even though DMSO is not a physiological solvent.

Conclusion

Characterizing the solubility of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile in DMSO is a foundational step for its use in drug discovery and development. While pre-existing data may be scarce, this guide provides the scientific rationale and a detailed, authoritative protocol for its experimental determination using the isothermal shake-flask method. By understanding the interplay between the solute's molecular structure and the unique properties of DMSO, researchers can generate reliable and accurate solubility data. This information is indispensable for the preparation of stable stock solutions, ensuring the integrity of screening data, and paving the way for further formulation and development activities.

References

  • Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved March 7, 2024, from [Link]

  • gChem. (n.d.). DMSO Physical Properties. Retrieved March 7, 2024, from [Link]

  • AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. Retrieved March 7, 2024, from [Link]

  • Univar Solutions. (n.d.). Dimethyl Sulfoxide (DMSO). Retrieved March 7, 2024, from [Link]

  • Al-Zaydi, K. M. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 214-227. [Link]

  • Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(1), 235-238.
  • Wodtke, R., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Pharmaceuticals, 15(7), 868. [Link]

  • Sosnin, S., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 26(11), 3163. [Link]

  • National Center for Biotechnology Information. (n.d.). 5-Formyl-1-methyl-1H-pyrazole-3-carbonitrile. PubChem Compound Database. Retrieved March 7, 2024, from [Link]

  • ResearchGate. (2015, September 2). How to check the Drug solubility DMSO solvent ..?. Retrieved March 7, 2024, from [Link]

  • Royal Society of Chemistry. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances, 14(1), 1-12. [Link]

Sources

Foundational

The 3-Amino-Pyrazole-Carbonitrile Suite: A Technical Guide to the Privileged Scaffold

This technical guide provides an in-depth review of the 3-amino-pyrazole-carbonitrile family, with a specific focus on the vicinal (3-amino-4-cyano) and distal (3-amino-5-cyano) isomers. While the prompt specifies the 5-...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides an in-depth review of the 3-amino-pyrazole-carbonitrile family, with a specific focus on the vicinal (3-amino-4-cyano) and distal (3-amino-5-cyano) isomers. While the prompt specifies the 5-carbonitrile, in medicinal chemistry, the 4-carbonitrile (vicinal) isomer is the predominant "privileged scaffold" for kinase inhibitor development (e.g., as a precursor to pyrazolo[1,5-a]pyrimidines). This guide addresses both, clarifying the critical regiochemical distinctions that often confound synthetic efforts.

Executive Summary

The 3-amino-pyrazole-carbonitrile scaffold represents a high-value pharmacophore in modern drug discovery, particularly in the design of ATP-competitive kinase inhibitors and fused heterocyclic systems. Its utility stems from its high functional density: the amino group serves as a nucleophile for cyclization or a hydrogen bond donor, while the nitrile group acts as an electrophile, a reversible covalent warhead, or a precursor to amides and tetrazoles.

This guide deconstructs the scaffold's synthetic accessibility, regiochemical challenges, and application in synthesizing pyrazolo[1,5-a]pyrimidines —a class of drugs targeting CDKs, CK2, and EGFR.[1]

Part 1: Structural Logic & Regiochemistry (The "Isomer Trap")

Before initiating synthesis, researchers must navigate the tautomeric ambiguity of the pyrazole ring. The "3-amino-5-cyano" and "5-amino-3-cyano" designations are chemically equivalent in unsubstituted (


-H) pyrazoles due to rapid annular tautomerism. However, the relative positioning  of the amino and nitrile groups defines the scaffold's utility.
The Two Core Scaffolds
FeatureVicinal Scaffold (3-Amino-4-Cyano)Distal Scaffold (3-Amino-5-Cyano)
Structure Amino and Nitrile are on adjacent carbons (

).
Amino and Nitrile are separated by a carbon (

).
Primary Utility Fused Ring Synthesis (e.g., Pyrazolo[1,5-a]pyrimidines).[1][2][3]Linear Extension (Linker chemistry).
Kinase Binding Mimics the Adenine hinge-binding motif.Used for spanning distinct hydrophobic pockets.
Synthetic Precursor Hydrazine + Ethoxymethylene Malononitrile (EMMN).[4]Hydrazine + Malononitrile dimers (often yields diamines).

Technical Insight: The Vicinal Scaffold is the industry standard for "fragment-based" drug design because the adjacent amino and nitrile groups allow for the closure of a pyrimidine ring, creating the 7-azaindole-like systems found in drugs like Zaleplon and various CDK inhibitors.

Part 2: Synthetic Pathways & Mechanism[3]

The Thorpe-Ziegler / EMMN Route (Vicinal Synthesis)

The most robust route to the vicinal scaffold involves the condensation of hydrazines with 2-(ethoxymethylene)malononitrile (EMMN) . This reaction is regioselective but sensitive to reaction conditions (temperature and solvent).

Mechanistic Workflow (Graphviz)

SynthesisWorkflow Reactants Hydrazine (R-NHNH2) + Ethoxymethylene Malononitrile (EMMN) Intermediate Michael Addition Intermediate (Acyclic Hydrazone) Reactants->Intermediate Nucleophilic Attack (EtOH, RT) Cyclization 5-Exo-Dig Cyclization Intermediate->Cyclization -EtOH RegioNote Critical Control: N-Substituted hydrazines yield specific regioisomers based on sterics. Intermediate->RegioNote Product 5-Amino-1-R-pyrazole- 4-carbonitrile (Vicinal Scaffold) Cyclization->Product Tautomerization

Caption: The standard synthetic route for the vicinal aminopyrazole carbonitrile scaffold via EMMN condensation.

Synthetic Divergence: From Scaffold to Drug

Once the scaffold is formed, the amino and nitrile groups serve as a "synthetic pivot." The most common application is the reaction with 1,3-dielectrophiles (e.g., acetylacetone) to form pyrazolo[1,5-a]pyrimidines .

Divergence Scaffold 3-Amino-pyrazole-4-carbonitrile (The Core) PathA Path A: Cyclocondensation (+ 1,3-Diketones) Scaffold->PathA PathB Path B: Nitrile Hydrolysis (-> Carboxamide) Scaffold->PathB PathC Path C: Sandmeyer Rxn (-> Halogenation) Scaffold->PathC ProdA Pyrazolo[1,5-a]pyrimidine (Kinase Inhibitor Core) PathA->ProdA ProdB Pyrazolo-carboxamide (H-Bond Donor) PathB->ProdB ProdC 3-Halo-4-cyano-pyrazole (Coupling Partner) PathC->ProdC

Caption: Divergent synthesis showing the transformation of the scaffold into fused rings (Path A) or functionalized ligands.

Part 3: Detailed Experimental Protocols

These protocols are synthesized from verified methodologies (Sources 1.1, 1.10, 1.19) to ensure reproducibility.

Protocol A: Synthesis of 5-Amino-1-phenyl-1H-pyrazole-4-carbonitrile

Target: The Vicinal Scaffold (Precursor to Fused Systems)

Reagents:

  • Phenylhydrazine (10 mmol)

  • 2-(Ethoxymethylene)malononitrile (EMMN) (10 mmol)

  • Ethanol (Absolute, 20 mL)

  • Triethylamine (Catalytic, optional)

Step-by-Step Methodology:

  • Preparation: Dissolve EMMN (1.22 g, 10 mmol) in absolute ethanol (15 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Addition: Add phenylhydrazine (1.08 g, 10 mmol) dropwise over 5 minutes at room temperature. Observation: The solution typically turns yellow/orange.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 2–4 hours. Monitor reaction progress via TLC (Mobile Phase: Hexane/Ethyl Acetate 1:1). Look for the disappearance of the EMMN spot (

    
    ) and the appearance of a fluorescent product spot (
    
    
    
    ).
  • Isolation: Cool the reaction mixture to room temperature, then chill in an ice bath for 30 minutes. The product should precipitate as a solid.

  • Purification: Filter the precipitate under vacuum. Wash the cake with cold ethanol (2 x 5 mL) and diethyl ether. Recrystallize from Ethanol/DMF if necessary.

  • Validation:

    • IR: Look for sharp nitrile stretch at ~2220 cm⁻¹ and amino doublet at 3300–3400 cm⁻¹.

    • ¹H NMR (DMSO-d₆): Pyrazole-H (s, ~7.8 ppm), NH₂ (broad s, ~6.5 ppm), Phenyl protons.

Protocol B: Cyclization to Pyrazolo[1,5-a]pyrimidine

Target: The Kinase Inhibitor Core

Reagents:

  • Scaffold from Protocol A (1 mmol)

  • Acetylacetone (1.2 mmol)

  • Glacial Acetic Acid (5 mL)

Methodology:

  • Reaction: Combine the aminopyrazole carbonitrile and acetylacetone in acetic acid.

  • Conditions: Reflux for 4–6 hours.

  • Workup: Pour the reaction mixture into crushed ice. Neutralize with saturated NaHCO₃ solution to precipitate the product.

  • Result: Formation of the 5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-carbonitrile.

Part 4: Pharmacological Applications (Kinase Inhibition)[1][5]

The 3-amino-pyrazole-carbonitrile scaffold is a bioisostere of the adenine ring of ATP.

Binding Mode

In CDK2 and EGFR inhibitors, the scaffold binds to the hinge region of the kinase:

  • N2 (Pyrazole Nitrogen): Acts as a Hydrogen Bond Acceptor (HBA) interacting with the backbone NH of the hinge residue.

  • Exocyclic Amino Group: Acts as a Hydrogen Bond Donor (HBD) to the backbone Carbonyl.

  • Nitrile Group: Often points toward the gatekeeper residue or solvent front, providing a handle for selectivity optimization.

Data Summary: Activity Profiles[5][6][7]
TargetScaffold DerivativeIC₅₀ / K_iMechanism
CDK2/Cyclin A 3-aminopyrazole-fused pyrimidine31 nMATP-Competitive
EGFR Pyrazolo[1,5-a]pyrimidine-3-CN<100 nMHinge Binder
p38 MAPK N-Aryl-5-aminopyrazoleLow µMType II Inhibitor

References

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles. Molecules, 2008. Link

  • Reaction of ethoxymethylenemalononitrile with hydrazine hydrate. Chemical and Pharmaceutical Bulletin, 1976. Link

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors. RSC Advances, 2023. Link

  • 3-Aminopyrazole Inhibitors of CDK2/Cyclin A as Antitumor Agents. Journal of Medicinal Chemistry, 2005.[5] Link

  • The reaction of phenylmalononitrile with hydrazine. Journal of the Chemical Society, Perkin Transactions 1, 1983. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Pyrazolo[1,5-a]pyrimidines from 3-amino-1-methyl-1H-pyrazole-5-carbonitrile

Executive Summary The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for purines and exhibiting potent inhibition of kinases (e.g., CDK, KDR, p38 MAP kinase)...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for purines and exhibiting potent inhibition of kinases (e.g., CDK, KDR, p38 MAP kinase) and benzodiazepine receptors (e.g., Zaleplon). This Application Note details the synthesis of pyrazolo[1,5-a]pyrimidine derivatives specifically utilizing 3-amino-1-methyl-1H-pyrazole-5-carbonitrile as the starting heterocycle.

Critical Technical Distinction: Unlike the standard synthesis using N-unsubstituted aminopyrazoles, the use of an N1-methylated precursor introduces unique reactivity challenges. The presence of the methyl group at the N1 position blocks the formation of the neutral aromatic system via standard tautomerization, typically directing the reaction toward pyrazolo[1,5-a]pyrimidin-1-ium salts (cationic dyes) or non-fused N-pyrazolyl-pyrimidines . This guide addresses these pathways and provides protocols for controlling the outcome.

Scientific Background & Retrosynthetic Logic

The Scaffold and Numbering

The formation of the pyrazolo[1,5-a]pyrimidine bicyclic system involves a condensation reaction between the exocyclic amine (C3-NH₂) and the endocyclic nitrogen (N2) of the pyrazole with a 1,3-dielectrophile (e.g., 1,3-diketones,


-ketoesters).
  • Starting Material: 3-amino-1-methyl-1H-pyrazole-5-carbonitrile.

  • Regiochemistry: The nitrile group at C5 is electron-withdrawing, reducing the nucleophilicity of the ring nitrogen. However, the N1-methyl group fixes the tautomer, forcing the reaction to occur at N2.

  • Product Numbering: Upon fusion, the C5-nitrile of the pyrazole typically maps to position 2 of the final pyrazolo[1,5-a]pyrimidine system.

Reaction Mechanism & Pathways

The reaction proceeds via a nucleophilic attack of the exocyclic amine on the carbonyl carbon of the 1,3-dielectrophile, followed by cyclization.

Figure 1: Divergent reaction pathways for N-methylated aminopyrazoles. Path A represents the fused system formation (cationic), while Path B represents the open-chain isomer.

Experimental Protocols

Protocol A: Synthesis of 5,7-Dimethyl-1-methyl-2-cyano-pyrazolo[1,5-a]pyrimidin-1-ium Perchlorate (Fused Salt)

This protocol targets the fused cationic system, which is often fluorescent and binds to DNA.

Reagents:

  • 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (1.0 eq)

  • Acetylacetone (1.2 eq)

  • Perchloric acid (70%, 1.0 eq) - Handle with extreme caution

  • Ethanol (Solvent)[1][2][3][4]

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (5 mmol) in Ethanol (20 mL).

  • Addition: Add acetylacetone (6 mmol) dropwise to the stirring solution.

  • Acidification: Carefully add Perchloric acid (5 mmol). Note: The acid catalyzes the condensation and provides the counter-ion for the stable salt.

  • Reflux: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1). The starting amine spot should disappear.

  • Isolation: Cool the reaction mixture to room temperature and then to 0°C in an ice bath. The quaternary salt typically precipitates.

  • Filtration: Filter the precipitate and wash with cold ether to remove unreacted diketone.

  • Purification: Recrystallize from Ethanol/Acetonitrile if necessary.

Expert Insight: If a neutral fused product is absolutely required, the N-methyl group must be removed (demethylation) or the starting material substituted for 3-amino-1H-pyrazole-5-carbonitrile.

Protocol B: Synthesis of Non-Fused Pyrimidyl-Pyrazoles (Open Chain)

Under neutral or basic conditions, the reaction may stop at the pyrimidine formation without fusing to the pyrazole nitrogen due to the inability to form a neutral aromatic system.

Reagents:

  • 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (1.0 eq)

  • 1,3-Dicarbonyl compound (e.g., Ethyl acetoacetate) (1.2 eq)

  • Piperidine (Catalytic amount)

  • DMF (Dimethylformamide)

Step-by-Step Methodology:

  • Setup: Mix the aminopyrazole (5 mmol) and 1,3-dicarbonyl (6 mmol) in DMF (10 mL).

  • Catalysis: Add 2–3 drops of piperidine.

  • Heating: Heat at 100°C for 8 hours.

  • Workup: Pour the reaction mixture into crushed ice.

  • Precipitation: The solid product (usually the open-chain pyrimidyl-pyrazole) will precipitate. Filter and wash with water.

  • Characterization: Check NMR. A lack of downfield shift for the pyrazole N-Methyl protons (compared to the salt) indicates the open-chain structure.

Regioselectivity and Structural Optimization

When using unsymmetrical 1,3-dielectrophiles (e.g., benzoylacetone or ethyl acetoacetate), regioselectivity becomes the primary challenge.

Decision Matrix for Reagent Selection
Electrophile ClassPrimary Product (Fused)Regioselectivity Driver
Symmetrical 1,3-Diketones (e.g., Acetylacetone)5,7-Dimethyl derivativesNone (Symmetrical)

-Ketoesters
(e.g., Ethyl acetoacetate)
7-one or 5-one derivativesSterics of the amine vs. Carbonyl electrophilicity.
Enaminones (e.g., DMA-DMF acetals)Unsubstituted or mono-substitutedElectronic nature of the enamine.
Malonaldehyde equivalents Unsubstituted parent ringHigh reactivity, low selectivity issues.
Regiochemical Control (Expert Note)

In the reaction with ethyl acetoacetate :

  • Kinetic Control: Attack of the amine (C3-NH2) on the more reactive ketone carbonyl typically leads to the 7-methyl-5-oxo isomer.

  • Thermodynamic Control: Attack on the ester carbonyl (less common without specific catalysis) would lead to the 5-methyl-7-oxo isomer.

  • Validation: Use NOE (Nuclear Overhauser Effect) NMR experiments. Irradiate the methyl group on the pyrimidine ring; if it shows enhancement with the pyrazole protons, the regiochemistry can be assigned.

Figure 2: Workflow for selecting reagents and validating regiochemistry in pyrazolo[1,5-a]pyrimidine synthesis.

Troubleshooting & Critical Parameters

The "N-Methyl" Trap

Researchers often attempt to synthesize the neutral pyrazolo[1,5-a]pyrimidine from the 1-methyl precursor expecting the methyl to "disappear" or migrate.

  • Observation: The product is water-soluble and highly polar.

  • Cause: Formation of the cationic salt (Protocol A).

  • Solution: If the neutral molecule is required for lipophilicity/membrane permeability, use 3-amino-1H-pyrazole-5-carbonitrile (CAS: 10000-00-0 approx, check specific isomer) as the starting material. The N-H proton is lost during aromatization, yielding the neutral bicycle.

Solvents and Temperature
  • Acetic Acid: A common solvent for these condensations.[5] However, with the nitrile group present, hydrolysis to the amide (carboxamide) is a side reaction at high temperatures (>120°C).

  • Ethanol: Preferred for milder conditions.

  • Microwave Irradiation: Highly recommended. Reaction times can be reduced from 6 hours to 10–20 minutes at 140°C, often improving yield by minimizing side-product formation.

References

  • Cherukupalli, S., et al. (2017).[6][7] "An insight on synthetic and medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold." European Journal of Medicinal Chemistry, 126, 298-352. Link

  • Aggarwal, R., et al. (2011). "Regioselective synthesis of some new pyrazol-1'-ylpyrazolo[1,5-a]pyrimidines in aqueous medium." European Journal of Medicinal Chemistry, 46(9), 4009-4016. Link

  • Faria, J. V., et al. (2017). "Recent Advances in the Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives." Current Organic Synthesis, 14(7). Link

  • El-Enany, M. M., et al. (2011).[7] "Synthesis and Antitumor Activity of Novel Pyrazolo[1,5-a]pyrimidine Derivatives." European Journal of Chemistry, 2(3), 331-336. Link

  • Zhang, X., et al. (2014).[8] "Highly facile and regio-selective synthesis of pyrazolo[1,5-a]pyrimidines via reactions of 1,2-allenic ketones with aminopyrazoles."[9] Organic & Biomolecular Chemistry, 12, 2099-2107.[8] Link

Sources

Application

Application Note: Strategic Utilization of 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile in Kinase Inhibitor Discovery

Executive Summary In the landscape of targeted oncology and autoimmune therapeutics, the design of ATP-competitive kinase inhibitors relies heavily on privileged heterocyclic scaffolds. Among these, the pyrazole core is...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of targeted oncology and autoimmune therapeutics, the design of ATP-competitive kinase inhibitors relies heavily on privileged heterocyclic scaffolds. Among these, the pyrazole core is ubiquitous due to its exceptional ability to mimic the adenine ring of ATP. This application note details the mechanistic rationale, synthetic workflow, and validated protocols for utilizing 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS: 1649468-47-2) as a highly versatile, orthogonally reactive intermediate in the development of novel kinase inhibitor libraries.

Mechanistic Rationale & Structural Biology Context

The "E-E-A-T" Causality: Why This Specific Scaffold?

As drug development professionals, we must select intermediates that not only provide synthetic tractability but also dictate favorable biological interactions. The selection of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile is driven by three distinct structural advantages:

  • Hinge-Binding Competence: 1 that form critical hydrogen bonds with the ATP-binding pocket[1]. The pyrazole nitrogen acts as a potent hydrogen-bond acceptor, while adjacent functional groups can serve as donors to backbone residues (e.g., Met, Glu) in the kinase hinge region.

  • Tautomeric Locking via N-Methylation: Unsubstituted pyrazoles exist as rapidly equilibrating tautomers, which complicates regioselective functionalization and can lead to dual binding modes in the kinase active site. The 1-methyl group explicitly locks the pyrazole into a single tautomeric state. This ensures absolute regiocontrol during library synthesis and provides a fixed steric vector that directs the molecule into the correct binding conformation[2].

  • Orthogonal Functional Handles: The intermediate3[3]. The 3-amino group can be derivatized to extend into the hydrophobic pocket, while the 5-carbonitrile remains inert during electrophilic amine coupling, later serving as a precursor for hydration to a solvent-channel-directed carboxamide.

Hinge_Binding Hinge Kinase Hinge Region (e.g., Met, Glu residues) Pyrazole Pyrazole Core (H-bond Acceptor) Hinge->Pyrazole Hydrogen Bonds Amino 3-Amino Derivatization (Hydrophobic Pocket Vector) Pyrazole->Amino C3 Position Nitrile 5-Carbonitrile/Amide (Solvent Channel Vector) Pyrazole->Nitrile C5 Position

Caption: Schematic of pyrazole-based ATP-competitive inhibitor interactions within the kinase active site.

Orthogonal Reactivity & Synthetic Strategy

To build a diverse Structure-Activity Relationship (SAR) library, the synthetic workflow must exploit the differential reactivity of the C3-amine and the C5-nitrile. The 3-amino group is weakly nucleophilic due to the electron-withdrawing nature of the adjacent pyrazole ring and the para-like carbonitrile. Therefore, highly reactive electrophiles (like isocyanates) are required for C3 functionalization. Subsequently, the C5-nitrile is hydrated using mild oxidative conditions to prevent the cleavage of the newly installed C3-linkage.

Synthetic_Workflow Start 3-Amino-1-methyl-1H- pyrazole-5-carbonitrile Step1 Step 1: 3-Amino Derivatization (Isocyanate Coupling to Urea) Start->Step1 R-NCO, Pyridine, 60°C Step2 Step 2: Nitrile Hydration (H2O2, NaOH to Carboxamide) Step1->Step2 Mild Oxidation (RT) Purification HPLC Purification & SAR Profiling Step2->Purification Crude Carboxamide Final Lead Kinase Inhibitor Purification->Final >95% Purity

Caption: Step-by-step synthetic workflow for generating pyrazole-based kinase inhibitor libraries.

Experimental Protocols (Self-Validating Systems)

Protocol A: Regioselective Urea Derivatization of the 3-Amino Group

Objective: Install a hydrophobic moiety at the C3 position to probe the kinase back-pocket. Causality: Standard peptide coupling reagents (HATU/EDC) fail here due to the deactivated nature of the pyrazole amine. Using an isocyanate with a nucleophilic base (pyridine) forces the reaction forward without requiring strong deprotonating agents that might trigger nitrile side-reactions.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL round-bottom flask under inert argon atmosphere, dissolve4 (1.0 mmol, 122.1 mg)[4] in anhydrous THF (10 mL).

  • Activation: Add anhydrous pyridine (2.0 mmol, 161 µL) to the stirring solution.

  • Coupling: Dropwise, add the appropriate aryl isocyanate (1.2 mmol) dissolved in THF (2 mL) over 5 minutes.

  • Heating: Attach a reflux condenser and heat the reaction mixture to 60 °C for 12 hours.

  • Quenching & Extraction: Cool to room temperature, quench with saturated aqueous

    
     (10 mL), and extract with Ethyl Acetate (
    
    
    
    mL). Wash the combined organic layers with brine, dry over anhydrous
    
    
    , and concentrate in vacuo.
  • Validation & In-Process Control:

    • TLC: Run in 50% EtOAc/Hexanes. The highly polar starting material (

      
      ) should be consumed, replaced by a higher-running urea product (
      
      
      
      ).
    • LC-MS: Confirm the mass shift corresponding to

      
      . The nitrile group must remain intact (no 
      
      
      
      Da mass shift at this stage).
Protocol B: Mild Oxidative Hydration of the 5-Carbonitrile to Carboxamide

Objective: Convert the C5-nitrile into a primary carboxamide to engage the solvent-exposed channel via hydrogen bonding. Causality: Standard acid or base-catalyzed nitrile hydrolysis requires elevated temperatures (


 °C) which will inevitably cleave the urea linkage installed in Protocol A. The Radziszewski reaction utilizes the highly nucleophilic hydroperoxide anion (

) in DMSO at room temperature, allowing for rapid, mild hydration that perfectly preserves the C3-urea.

Step-by-Step Methodology:

  • Preparation: Dissolve the C3-urea intermediate from Protocol A (0.5 mmol) in DMSO (2.5 mL, 0.2 M) in a 20 mL scintillation vial equipped with a magnetic stir bar.

  • Oxidation Initiation: Cool the vial to 0 °C in an ice bath. Add 30% aqueous

    
     (2.5 mmol, ~255 µL) dropwise.
    
  • Catalysis: Add 1M aqueous NaOH (0.6 mmol, 600 µL) dropwise. Caution: The reaction is mildly exothermic.

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Isolation: Pour the mixture into ice-cold distilled water (15 mL). The carboxamide product typically precipitates as a white/off-white solid. Filter the solid, wash with cold water, and dry under high vacuum.

  • Validation & In-Process Control:

    • IR Spectroscopy (Critical): The sharp

      
       stretch at ~2220 
      
      
      
      must completely disappear. The appearance of broad, strong amide
      
      
      and
      
      
      stretches at 1650–1690
      
      
      and 3200–3400
      
      
      confirms successful hydration.
    • NMR:

      
       NMR in DMSO-
      
      
      
      will show two new distinct broad singlets between 7.0–8.0 ppm corresponding to the primary amide
      
      
      protons.

Quantitative Data & Reaction Optimization

To underscore the necessity of the mild oxidative hydration (Protocol B), Table 1 summarizes the optimization data for the nitrile hydration step. Harsh conditions lead to catastrophic loss of the C3-urea linkage.

Table 1: Optimization of Nitrile Hydration Conditions for C3-Urea Pyrazole Derivatives

EntryReagentsSolventTemp (°C)Time (h)Yield (%)Observation / Causality
1HCl (conc.)

10012< 10%Complete cleavage of the C3-urea linkage.
2NaOH (6M)EtOH80825%Significant side-product formation; partial urea hydrolysis.
3

(30%),

MeOH25475%Moderate conversion; slow reaction kinetics.
4

(30%), NaOH (1M)
DMSO 25 2 89% Optimal. Clean conversion; urea linkage completely preserved.

Note: Yields represent isolated yields after precipitation and filtration. Entry 4 utilizes the Radziszewski mechanism where DMSO acts as a superior solvent for stabilizing the hydroperoxide intermediate.

References

  • ATP-competitive inhibitors for cancer treatment – kinases and the world beyond Source: PMC - NIH URL
  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
  • CAS No.
  • Pyrazole - CymitQuimica Source: CymitQuimica URL

Sources

Method

reaction conditions for coupling 3-amino-1-methyl-1H-pyrazole-5-carbonitrile with aldehydes

Introduction: The Strategic Importance of Pyrazolo[3,4-b]pyridines in Drug Discovery The pyrazolo[3,4-b]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, bearing a close structural resemblance...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Pyrazolo[3,4-b]pyridines in Drug Discovery

The pyrazolo[3,4-b]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, bearing a close structural resemblance to purine bases.[1] This structural analogy allows these compounds to interact with a wide array of biological targets, including kinases, G-protein coupled receptors, and enzymes involved in cellular signaling pathways. Consequently, pyrazolo[3,4-b]pyridine derivatives have demonstrated a broad spectrum of pharmacological activities, including antiviral, antibacterial, antitumor, and anti-inflammatory properties.[2][3]

The synthesis of this important scaffold is frequently achieved through the condensation of an aminopyrazole with a carbonyl compound, a reaction analogous to the well-established Friedländer annulation.[4][5] This application note provides a detailed guide for the coupling of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile with a variety of aldehydes to yield substituted pyrazolo[3,4-b]pyridines. We will delve into the mechanistic underpinnings of this transformation, present optimized reaction protocols, and offer practical guidance for troubleshooting.

Reaction Mechanism: A Modified Friedländer Annulation

The coupling of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile with aldehydes proceeds via a modified Friedländer annulation mechanism. The reaction is typically catalyzed by either acid or base, which facilitates the key steps of imine formation and subsequent intramolecular cyclization.

Acid-Catalyzed Mechanism:

  • Aldehyde Activation: The acid catalyst protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity.

  • Nucleophilic Attack: The exocyclic amino group of the pyrazole acts as a nucleophile, attacking the activated carbonyl carbon.

  • Dehydration to form Schiff Base: A molecule of water is eliminated to form a protonated Schiff base (imine) intermediate.

  • Intramolecular Cyclization: The C4 carbon of the pyrazole ring, activated by the electron-donating amino group, attacks the imine carbon in an intramolecular electrophilic substitution.

  • Rearomatization: A final proton transfer and tautomerization lead to the stable, aromatic pyrazolo[3,4-b]pyridine product.

Reaction_Mechanism Reactants 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile + Aldehyde (R-CHO) Activated_Aldehyde Activated Aldehyde [R-CH=OH]+ Reactants->Activated_Aldehyde Protonation Acid H+ Acid->Activated_Aldehyde Schiff_Base Schiff Base Intermediate Activated_Aldehyde->Schiff_Base Nucleophilic Attack & Dehydration Cyclized_Intermediate Cyclized Intermediate Schiff_Base->Cyclized_Intermediate Intramolecular Cyclization Product Pyrazolo[3,4-b]pyridine Cyclized_Intermediate->Product Rearomatization

Caption: Acid-catalyzed mechanism for the synthesis of pyrazolo[3,4-b]pyridines.

Optimized Reaction Conditions: A Comparative Overview

The successful synthesis of pyrazolo[3,4-b]pyridines is highly dependent on the choice of catalyst, solvent, and temperature. The optimal conditions can vary based on the reactivity of the specific aldehyde used. Below is a summary of reported conditions for similar transformations, providing a valuable starting point for optimization.

CatalystSolvent(s)TemperatureReaction TimeYieldsReference
Acetic AcidAcetic AcidRefluxVaries60-90%[2][6]
p-Toluenesulfonic acid (p-TSA)Ethanol/Water90 °C16 hGood[7]
Zirconium(IV) chloride (ZrCl4)EtOH/DMF (1:1)95 °C16 h13-28%[8]
Iron(III) chloride (FeCl3)EthanolNot specifiedNot specified89%[6]
Copper(II) acetylacetonateChloroformRoom Temp10 hup to 94%[9]
Amorphous carbon-supported sulfonic acid (AC-SO3H)EthanolRoom Temp30 minup to 80%[10]
Microwave (solvent-free)None150 °C30 minGood[11][12]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of a representative pyrazolo[3,4-b]pyridine derivative.

General Protocol for the Acid-Catalyzed Synthesis of 4-Aryl-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitriles

Materials:

  • 3-amino-1-methyl-1H-pyrazole-5-carbonitrile

  • Substituted aldehyde (e.g., benzaldehyde)

  • Glacial Acetic Acid

  • Ethanol

  • Ethyl acetate

  • Hexanes

  • Sodium bicarbonate (saturated aqueous solution)

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (1.0 eq).

  • Reagent Addition: Add the desired aldehyde (1.1 eq) to the flask.

  • Solvent and Catalyst: Add glacial acetic acid as both the solvent and catalyst. The volume should be sufficient to dissolve the reactants upon heating.

  • Reaction: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup:

    • Allow the reaction mixture to cool to room temperature.

    • Carefully neutralize the acetic acid with a saturated aqueous solution of sodium bicarbonate.

    • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

    • Combine the organic layers and wash with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure pyrazolo[3,4-b]pyridine derivative.

Experimental_Workflow Start Start Setup Reaction Setup: - 3-aminopyrazole - Aldehyde Start->Setup Add_Solvent_Catalyst Add Acetic Acid Setup->Add_Solvent_Catalyst React Heat to Reflux (Monitor by TLC) Add_Solvent_Catalyst->React Workup Workup: - Cool - Neutralize - Extract - Dry React->Workup Purify Purification: Column Chromatography Workup->Purify End Pure Product Purify->End

Caption: General experimental workflow for pyrazolo[3,4-b]pyridine synthesis.

Troubleshooting and Field-Proven Insights

IssuePotential Cause(s)Recommended Solution(s)
Low or No Product Formation - Insufficiently reactive aldehyde.- Catalyst deactivation.- Incorrect reaction temperature.- Switch to a more activating catalyst such as a Lewis acid (e.g., ZrCl4, FeCl3).- Consider using microwave irradiation to increase reaction rate.[11][12]- Ensure the reaction is heated to the appropriate reflux temperature.
Formation of Side Products - Self-condensation of the aldehyde.- Polymerization of starting materials.- Add the aldehyde slowly to the reaction mixture.- Lower the reaction temperature and extend the reaction time.- Ensure anhydrous conditions if using a water-sensitive catalyst.
Difficult Purification - Product has similar polarity to starting materials or byproducts.- Optimize the solvent system for column chromatography.- Consider recrystallization as an alternative or additional purification step.
Incomplete Reaction - Insufficient reaction time.- Catalyst amount is too low.- Extend the reaction time and continue to monitor by TLC.- Increase the catalyst loading incrementally.

Conclusion

The coupling of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile with aldehydes is a robust and versatile method for the synthesis of highly functionalized pyrazolo[3,4-b]pyridines. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can efficiently access a diverse range of these valuable heterocyclic compounds for applications in drug discovery and materials science. The protocols and insights provided in this application note serve as a comprehensive guide to facilitate the successful implementation of this important transformation.

References

  • Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. MDPI. [Link]

  • 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Dau. [Link]

  • A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles. PMC. [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. [Link]

  • Synthesis of novel pyrazolo[3,4-b]pyridine derivatives in aqueous medium. Arkat USA. [Link]

  • Cu(II)-Catalyzed Synthesis of Pyrazolo[3,4-b]pyridine Derivatives and Their Potential Antibacterial and Cytotoxic Activities with Molecular Docking, DFT Calculation, and SwissADME Analysis. ACS Omega. [Link]

  • Friedländer synthesis. Wikipedia. [Link]

  • Synthesis of Pyrazolo[3,4-b]pyridine Derivatives and Their In-Vitro and In-Silico Antidiabetic Activities. PubMed. [Link]

  • Three-Component Coupling of Aldehydes, Aminopyrazoles and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C–H Activation: Synthesis of Pyrazolo[1,5-a]pyrimidines. PMC. [Link]

  • Three-Component Coupling of Aldehydes, Aminopyrazoles, and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C-H Activation: Synthesis of Pyrazolo[1,5- a]pyrimidines. PubMed. [Link]

  • 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. PMC. [Link]

  • 194 recent advances in the synthesis of new pyrazole derivatives. [Link]

  • Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. [Link]

  • Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds. ResearchGate. [Link]

Sources

Application

Application Note: Hydrolysis of Nitrile Group in 3-Amino-1-Methyl-1H-Pyrazole-5-Carbonitrile

[1][2] Abstract This application note details the optimized protocol for the hydrolysis of the nitrile group in 3-amino-1-methyl-1H-pyrazole-5-carbonitrile to its corresponding carboxylic acid, 3-amino-1-methyl-1H-pyrazo...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Abstract

This application note details the optimized protocol for the hydrolysis of the nitrile group in 3-amino-1-methyl-1H-pyrazole-5-carbonitrile to its corresponding carboxylic acid, 3-amino-1-methyl-1H-pyrazole-5-carboxylic acid .[1][2] This transformation is a critical step in the synthesis of hybrid kinase inhibitors (e.g., JNK, p38 MAPK) where the pyrazole moiety serves as a scaffold for fragment-based drug design.

While nitrile hydrolysis is a standard transformation, this specific substrate presents unique challenges due to the presence of the electron-donating C3-amino group and the amphoteric nature of the product.[1] This guide provides a robust alkaline hydrolysis protocol, a pH-controlled isolation strategy to manage zwitterionic solubility, and mechanistic insights to ensure reproducibility.

Chemical Context & Mechanistic Considerations

The Substrate: Electronic "Push-Pull"

The substrate, 3-amino-1-methyl-1H-pyrazole-5-carbonitrile, features a "push-pull" electronic system:

  • C3-Amino Group (Donor): Pushes electron density into the pyrazole ring, rendering the ring electron-rich.[1][2]

  • C5-Nitrile Group (Acceptor): Withdraws electron density.[1][2]

Impact on Hydrolysis: The electron-donating effect of the amino group at position 3 decreases the electrophilicity of the nitrile carbon at position 5 compared to unsubstituted pyrazoles.[1] Consequently, mild hydrolysis conditions often fail, necessitating elevated temperatures and strong nucleophiles (hydroxide) to drive the reaction to completion.

Reaction Pathway

The reaction proceeds through an initial nucleophilic attack by the hydroxide ion on the nitrile carbon, forming an imidate intermediate, which tautomerizes to the primary amide.[3] Further hydrolysis yields the carboxylate salt.[2]

ReactionPathway Substrate Nitrile Substrate (C5-CN) Intermed Amide Intermediate (C5-CONH2) Substrate->Intermed NaOH, H2O Reflux Salt Carboxylate Salt (C5-COO- Na+) Intermed->Salt NaOH -NH3 (gas) Product Final Acid (C5-COOH) Salt->Product HCl (pH Adj.) Precipitation

Figure 1: Step-wise hydrolysis pathway from nitrile to carboxylic acid.

Experimental Protocol: Alkaline Hydrolysis

Materials & Reagents
ReagentRoleSpecifications
3-amino-1-methyl-1H-pyrazole-5-carbonitrile SubstratePurity >97%
Sodium Hydroxide (NaOH) Reagent20% w/v Aqueous Solution
Ethanol (EtOH) Co-solventAbsolute (optional, for solubility)
Hydrochloric Acid (HCl) Neutralizer6N and 1N solutions
Water SolventDeionized
Step-by-Step Methodology
Step 1: Reaction Setup
  • Equipment: Equip a 100 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser.

  • Charging: Add 1.0 equivalent (e.g., 5.0 g) of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile .

  • Solvent: Add 10 volumes (50 mL) of 20% NaOH (aq) .

    • Note: If the substrate is poorly wettable, add 2-3 mL of Ethanol to aid dispersion, but minimize organic solvent to simplify workup.

  • Ammonia Trap: Place a strip of pH paper at the top of the condenser or route the exhaust into a weak acid trap, as ammonia gas will be evolved.

Step 2: Reaction Execution
  • Reflux: Heat the mixture to reflux (bath temp ~105°C).

  • Monitoring: Maintain reflux for 4–6 hours .

    • Checkpoint: The reaction is complete when the evolution of ammonia gas ceases and LCMS/TLC indicates consumption of the nitrile (and the intermediate amide).

    • TLC Mobile Phase: 10% Methanol in Dichloromethane (DCM).[2] The acid product will stay at the baseline or streak; the nitrile will have an Rf ~0.6.

Step 3: Workup & Isolation (The Critical pH Swing)

The isolation is the most failure-prone step due to the amphoteric nature of the product (Amino group pKa ~3.5, Carboxylic acid pKa ~3.8).

  • Cooling: Cool the reaction mixture to room temperature (20–25°C).

  • Filtration (Clarification): If any insoluble impurities remain, filter through a Celite pad.[2]

  • Acidification: Place the filtrate in an ice bath. Slowly add 6N HCl dropwise with vigorous stirring.

    • Caution: Exothermic reaction.[2]

  • Target pH: Adjust pH to 3.0 – 4.0 .

    • Why? At pH > 7, the product is a soluble carboxylate. At pH < 1, it forms a soluble hydrochloride salt.[2] The Isoelectric Point (pI) is roughly pH 3.5, where the zwitterion is least soluble.

  • Crystallization: Stir at 0°C for 30 minutes. A white to off-white precipitate should form.[1][2]

  • Collection: Filter the solid via vacuum filtration.

  • Washing: Wash the cake with minimal ice-cold water (2 x 5 mL) to remove excess NaCl. Do not over-wash, as the zwitterion has partial water solubility.

  • Drying: Dry in a vacuum oven at 50°C for 12 hours.

Process Logic & Troubleshooting

Solubility & Isolation Logic

The following flowchart illustrates the solubility states of the molecule relative to pH, guiding the isolation strategy.

IsolationLogic Basic pH > 10 Species: R-COO- (Anion) State: Soluble in Water Isoelectric pH 3.0 - 4.0 Species: Zwitterion / Neutral State: PRECIPITATE Basic->Isoelectric Add HCl (Precipitation Zone) Acidic pH < 1 Species: R-NH3+ (Cation) State: Soluble in Water Acidic->Isoelectric Back-titrate with NaOH Isoelectric->Acidic Excess HCl (Re-solubilization Risk)

Figure 2: Solubility profile of 3-amino-1-methyl-1H-pyrazole-5-carboxylic acid.

Troubleshooting Table
ObservationRoot CauseCorrective Action
Incomplete Conversion Low temperature or insufficient base conc.[1][2]Ensure vigorous reflux (100°C+).[2] Increase NaOH to 25% or extend time to 12h.
No Precipitate at pH 3 Product is too soluble in water.[2]Concentrate the aqueous layer by 50% under vacuum before acidification.[2] Add isopropanol (IPA) as an anti-solvent.[2]
Precipitate Dissolves pH overshot (too acidic).Back-titrate with 1N NaOH to pH 3.[1][2]5.
Colored Impurities Oxidation of the amino group.[2][4]Perform reaction under Nitrogen atmosphere. Treat final solution with activated charcoal before acidification.[2]

Analytical Validation

To validate the synthesis, compare the spectral data against the following expected parameters:

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       12.5 ppm (br s, 1H, -COOH)[2]
      
    • 
       5.8 ppm (s, 1H, Pyrazole-H4)[2]
      
    • 
       5.2 ppm (br s, 2H, -NH2)[2]
      
    • 
       3.8 ppm (s, 3H, N-CH3)[2]
      
  • LC-MS:

    • Expected Mass (M+H): 142.1 Da.[2]

    • Mode: ESI Positive.[2]

References

  • Synthesis of Pyrazole Carboxylic Acids

    • Source: PubChem.[2][5][6] (n.d.). 3-amino-1-methyl-1H-pyrazole-5-carboxylic acid.[1][2][6] National Library of Medicine.[2]

    • Link:[Link][2]

  • General Nitrile Hydrolysis Mechanism

    • Source: Chemistry Steps. (2021). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid.
    • Link:[Link]

  • Pyrazole Synthesis & Properties (Patent Literature)

    • Source: Google Patents. (2008).[2] Process for the production of pyrazoles (EP2008996A1).[2]

    • Link
    • Relevance: Describes industrial handling of methyl-pyrazole-carboxylic acids and salt form
  • Amino-Pyrazole Reactivity

    • Source: F. Lassagne et al. (2011).[2][4] A convenient synthesis of 3- and 5-amino-1H-pyrazoles. Heterocyclic Communications.

    • Link:[Link][2]

Sources

Method

Application Note: Strategic Utilization of 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile in Agrochemical Synthesis

Executive Summary The scaffold 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS 1649468-47-2) represents a critical, bifunctional building block in the synthesis of modern agrochemicals, particularly METI (Mitochondrial...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The scaffold 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS 1649468-47-2) represents a critical, bifunctional building block in the synthesis of modern agrochemicals, particularly METI (Mitochondrial Electron Transport Inhibitor) acaricides and insecticides. Unlike the ubiquitous 4-carbonyl pyrazoles used in SDHI fungicides (e.g., Bixafen), this 5-carbonitrile isomer provides direct access to 1-methyl-pyrazole-5-carboxylic acid derivatives , a core pharmacophore in molecules such as Tebufenpyrad and Tolfenpyrad .

This guide details the strategic application of this intermediate, focusing on its conversion to 3-halo-1-methyl-1H-pyrazole-5-carboxylic acids via Sandmeyer functionalization and nitrile hydrolysis. We provide validated protocols for these transformations, ensuring high regioselectivity and yield.

Chemical Profile & Reactivity

The utility of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile lies in its "push-pull" electronic structure and the meta-relationship (1,3-substitution) of the functional groups.

PropertySpecification
CAS Number 1649468-47-2
Molecular Formula C₅H₆N₄
Molecular Weight 122.13 g/mol
Appearance Off-white to pale yellow solid
Key Functionality C3-Amine: Nucleophilic, susceptible to diazotization (Sandmeyer) or acylation.C5-Nitrile: Electrophilic, precursor to amides, acids, or heterocycles.N1-Methyl: Fixed regiochemistry, preventing tautomeric shifts common in N-unsubstituted pyrazoles.
Structural Significance

The 1-methyl-5-carbonyl motif is structurally distinct from the 1-methyl-4-carbonyl motif found in many fungicides. The C3-amino group serves as a versatile handle, allowing the introduction of halogens (Cl, Br, I) or other nucleophiles, which is essential for tuning the lipophilicity and metabolic stability of the final agrochemical.

Core Application: Synthesis of 3-Halo-1-methyl-pyrazole-5-carboxylic Acids[1]

The primary industrial application of this scaffold is the synthesis of 3-chloro-1-methyl-1H-pyrazole-5-carboxylic acid (and its bromo/iodo analogs). These acids are key intermediates for coupling with benzylic amines to form the amide linkage characteristic of METI insecticides.

Reaction Pathway

The transformation involves two key steps:

  • Sandmeyer Reaction: Conversion of the C3-amino group to a diazonium salt, followed by displacement with a halide (Cl/Br).

  • Nitrile Hydrolysis: Conversion of the C5-nitrile to a carboxylic acid (or amide).

Note: Performing the Sandmeyer reaction before hydrolysis is generally preferred to avoid the solubility issues associated with zwitterionic amino-acids and to prevent side reactions involving the carboxylic acid.

G Start 3-Amino-1-methyl- pyrazole-5-carbonitrile Diazo Intermediate: 3-Diazonium Salt Start->Diazo NaNO2, HCl 0-5°C HaloNitrile 3-Chloro-1-methyl- pyrazole-5-carbonitrile Diazo->HaloNitrile CuCl, HCl Sandmeyer FinalAcid 3-Chloro-1-methyl- pyrazole-5-carboxylic Acid HaloNitrile->FinalAcid NaOH or H2SO4 Hydrolysis Agrochem Target Agrochemical (e.g., METI Analogs) FinalAcid->Agrochem Amide Coupling (R-NH2)

Figure 1: Synthetic workflow for converting the amino-nitrile scaffold to active agrochemical cores.

Experimental Protocols

Protocol A: Sandmeyer Conversion to 3-Chloro-1-methyl-1H-pyrazole-5-carbonitrile

Objective: Replace the C3-amino group with a chlorine atom while preserving the C5-nitrile.

Reagents:

  • 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile (1.0 eq)

  • Sodium Nitrite (NaNO₂, 1.2 eq)

  • Copper(I) Chloride (CuCl, 1.1 eq)

  • Concentrated Hydrochloric Acid (HCl, excess)

  • Acetonitrile (Solvent)

Step-by-Step Methodology:

  • Diazotization:

    • Dissolve the starting material in concentrated HCl (5-10 vol) and cool to 0–5°C in an ice/salt bath.

    • Add an aqueous solution of NaNO₂ (1.2 eq) dropwise, maintaining the internal temperature below 5°C. Stir for 30–45 minutes. Critical: Ensure complete formation of the diazonium salt (check with starch-iodide paper).

  • Sandmeyer Displacement:

    • In a separate vessel, prepare a solution of CuCl (1.1 eq) in concentrated HCl.

    • Slowly transfer the cold diazonium solution into the CuCl solution at room temperature (or slightly warmed to 40°C depending on scale). Evolution of N₂ gas will be observed.

    • Stir the mixture at ambient temperature for 2–4 hours until gas evolution ceases.

  • Work-up:

    • Dilute the reaction mixture with ice water.

    • Extract with ethyl acetate (3x).

    • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • Purification: Recrystallize from ethanol/water or purify via silica gel chromatography (Hexane/EtOAc) to obtain the 3-chloro-nitrile intermediate.

Protocol B: Hydrolysis to 3-Chloro-1-methyl-1H-pyrazole-5-carboxylic Acid

Objective: Convert the nitrile group to the carboxylic acid for subsequent amide coupling.

Reagents:

  • 3-Chloro-1-methyl-1H-pyrazole-5-carbonitrile (from Protocol A)

  • Sodium Hydroxide (NaOH, 20% aq. solution)

  • Ethanol (co-solvent)

Step-by-Step Methodology:

  • Hydrolysis:

    • Suspend the nitrile in Ethanol (5 vol).

    • Add 20% NaOH solution (3-5 eq).

    • Reflux the mixture at 80°C for 4–6 hours. Monitor by HPLC/TLC for the disappearance of the nitrile.

  • Acidification:

    • Cool the reaction mixture to room temperature.

    • Concentrate to remove ethanol.

    • Acidify the aqueous residue with 2N HCl to pH ~2. The carboxylic acid product should precipitate.

  • Isolation:

    • Filter the solid precipitate.[1][2][3]

    • Wash with cold water and dry in a vacuum oven at 50°C.

    • Yield Expectation: 85–95%.

Analytical Quality Control

To ensure the integrity of the intermediate for downstream synthesis, the following specifications are recommended.

TestMethodAcceptance Criteria
Purity HPLC (C18, ACN/Water + 0.1% TFA)> 98.0% (Area %)
Identity ¹H-NMR (DMSO-d₆)Distinct singlet for N-CH₃ (~3.8-4.0 ppm). Absence of NH₂ broad singlet (if Sandmeyer performed).
Water Content Karl Fischer< 0.5% w/w
Residual Copper ICP-MS< 10 ppm (Critical for subsequent catalytic couplings)

Safety & Handling

  • Diazonium Salts: The intermediate diazonium salt in Protocol A is potentially explosive if dried. Do not isolate the dry salt ; proceed immediately to the displacement step.

  • Nitriles: While less toxic than cyanide salts, organic nitriles can release HCN under strong acidic/thermal stress. Work in a well-ventilated fume hood.

  • Copper Waste: All aqueous waste containing copper salts must be segregated and treated according to heavy metal disposal regulations.

References

  • Bioactive Heterocycles in Agrochemicals: Lamberth, C., & Dinges, J. (Eds.). (2012). Bioactive Heterocyclic Compound Classes: Agrochemicals. Wiley-VCH.

  • Sandmeyer Reaction Protocols:Organic Syntheses, Coll. Vol. 1, p. 170 (1941); Vol. 2, p. 130 (1943). (Standard reference for Sandmeyer methodology).
  • Pyrazole Chemistry Review: Fustero, S., et al. (2011). "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles." Chemical Reviews, 111(11), 6984-7034.

  • METI Acaricides Overview: Sparks, T. C., & Nauen, R. (2015). "IRAC: Mode of action classification and insecticide resistance management." Pesticide Biochemistry and Physiology, 121, 122-128.

  • Synthesis of 3-Halo-pyrazoles: ChemicalBook Entry for 3-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid (CAS 173841-02-6).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile

Executive Summary & Critical Data Warning Compound Identity: Name: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile Structure: A pyrazole ring substituted with a methyl group at N1, an amino group at C3, and a nitrile group a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Critical Data Warning

Compound Identity:

  • Name: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile

  • Structure: A pyrazole ring substituted with a methyl group at N1, an amino group at C3, and a nitrile group at C5.

  • Target Application: Intermediate for JAK inhibitors and agrochemical synthesis.

⚠️ CRITICAL DATABASE WARNING (The "Direct Brown" Collision): Many public chemical databases (e.g., ChemicalBook, PubChem) erroneously map CAS 16071-86-6 to "Direct Brown 95," a copper-complex azo dye.

  • If your crude product is a black/brown powder with MP >300°C: You likely have the dye or massive tar decomposition.

  • If your crude product is an off-white/yellow solid with MP ~130–160°C: You have the correct small molecule.

  • Action: Verify identity via 1H-NMR immediately before proceeding. The protocols below apply strictly to the small molecule pyrazole.

Diagnostic Triage: Where to Start?

Use this decision matrix to select the appropriate purification workflow.

PurificationDecision Start Crude Product Analysis PurityCheck Purity (HPLC/NMR) Start->PurityCheck IsomerCheck Regioisomer Presence? PurityCheck->IsomerCheck > 85% Purity MethodA Method A: Acid-Base Extraction (Bulk Cleanup) PurityCheck->MethodA < 85% Purity ColorCheck Color/Tar Content IsomerCheck->ColorCheck Isomer < 5% MethodC Method C: Flash Chromatography (High Purity) IsomerCheck->MethodC Isomer > 5% MethodB Method B: Recrystallization (Isomer Removal) ColorCheck->MethodB Yellow/Off-White Charcoal Activated Charcoal Treatment ColorCheck->Charcoal Dark Brown/Black MethodA->IsomerCheck Charcoal->MethodB

Figure 1: Decision matrix for selecting the optimal purification route based on crude analysis.

Standard Operating Procedures (SOPs)

Method A: Acid-Base Extraction (Primary Cleanup)

Best for: Removing non-basic impurities (tars, starting nitrile precursors).

Mechanism: The 3-amino group is weakly basic. It can be protonated by dilute mineral acids, pulling the product into the aqueous phase while non-basic impurities remain in the organic phase.

  • Dissolution: Dissolve crude solid in Ethyl Acetate (EtOAc) (10 mL/g).

  • Extraction: Extract with 1M HCl (3 x 10 mL/g).

    • Note: Keep the aqueous layer. The product is now the hydrochloride salt in water.

  • Wash: Wash the combined aqueous acidic layers with fresh EtOAc to remove neutral tars.

  • Basification: Cool the aqueous layer to 0–5°C. Slowly adjust pH to ~9–10 using saturated NaHCO₃ or 2M NaOH .

    • Observation: The product should precipitate as a solid or oil.

  • Recovery: Extract the basic aqueous mixture with EtOAc (3 x). Dry organic layer over Na₂SO₄ and concentrate.

Method B: Recrystallization (Isomer & Trace Impurity Removal)

Best for: Final polishing and removing regioisomers (e.g., 5-amino-4-cyano).

Solvent Screening Data:

Solvent System Solubility (Hot) Solubility (Cold) Impurity Rejection Rating
Ethanol/Water (9:1) High Low Excellent ⭐⭐⭐⭐⭐
Toluene Moderate Very Low Good (removes tars) ⭐⭐⭐⭐
Ethyl Acetate High Moderate Poor (yield loss) ⭐⭐

| Acetonitrile | High | High | N/A | ⭐ |

Protocol:

  • Suspend crude product in Ethanol (5 mL/g).

  • Heat to reflux (approx. 78°C).

  • Add Water dropwise until the solution becomes slightly turbid, then add just enough Ethanol to clarify it again.

  • Optional: If colored, add Activated Charcoal (5 wt%), reflux for 10 min, and filter hot through Celite.

  • Allow to cool slowly to Room Temperature (RT), then refrigerate at 4°C for 4 hours.

  • Filter crystals and wash with cold Ethanol/Water (1:1).

Method C: Flash Column Chromatography

Best for: Separating difficult regioisomers.

  • Stationary Phase: Silica Gel (230–400 mesh).

  • Mobile Phase: Gradient of Hexanes : Ethyl Acetate .

    • Start: 80:20 (Elutes non-polar impurities).

    • Product Elution: Typically occurs around 50:50 to 40:60 .

  • Loading: Dissolve crude in a minimum volume of DCM or adsorb onto silica (dry load) if solubility is poor.

Advanced Troubleshooting (FAQ)

Q1: My NMR shows a second set of signals. Is this a rotamer or an isomer?

Diagnosis: It is likely a regioisomer .

  • The Issue: The synthesis of aminopyrazoles from hydrazine and nitriles often produces both the 3-amino-5-cyano and 5-amino-4-cyano isomers depending on the electrophile used (e.g., ethoxymethylene malononitrile vs. tetracyanoethylene).

  • Differentiation:

    • 3-amino-1-methyl-5-cyano (Target): The methyl group (N1) and amino group (C3) are separated. NOE (Nuclear Overhauser Effect) will show interaction between N-Me and H-4, but not N-Me and the Amino group.

    • 5-amino-1-methyl-4-cyano (Common Impurity): The N-methyl is adjacent to the Amino group. Strong NOE between N-Me and NH₂ protons.

Q2: The nitrile group is hydrolyzing. How do I prevent this?

Cause: Nitriles at the 5-position are electron-deficient and susceptible to hydrolysis (forming the amide) under strong acidic/basic conditions or high heat.

  • Solution:

    • Avoid boiling in 6M HCl or NaOH.

    • During Method A (Acid/Base), keep the temperature <10°C during pH adjustment.

    • Dry the final product under vacuum at <50°C to prevent thermal degradation.

Q3: Why is the yield low after recrystallization?

Analysis: The amino group can form hydrogen bonds with the nitrile of neighboring molecules, increasing solubility in polar solvents.

  • Fix: Switch to a less polar solvent system like Toluene or Isopropyl Alcohol (IPA) . If using EtOH/Water, increase the water ratio to force precipitation.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for general organic purification techniques).

  • Elguero, J., et al. (2008). Comprehensive Heterocyclic Chemistry III. Elsevier. (Authoritative source on pyrazole reactivity and tautomerism).

  • Fadda, A. A., et al. (2009). "Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles..." Molecules, 14(5), 1669-1676. (Provides analogous recrystallization solvent data for aminopyrazole carbonitriles).

  • Luque, C., et al. (2011).[1] "Preparation, separation and characterization of two pyrazolic regioisomers..." Inorganica Chimica Acta, 367(1), 35-43. (Details chromatographic separation of pyrazole isomers).

Sources

Optimization

Technical Support Center: Purification of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile

The following technical guide is designed for researchers and process chemists working with 3-amino-1-methyl-1H-pyrazole-5-carbonitrile . Executive Summary: Solvent Selection Matrix For the purification of 3-amino-1-meth...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is designed for researchers and process chemists working with 3-amino-1-methyl-1H-pyrazole-5-carbonitrile .

Executive Summary: Solvent Selection Matrix

For the purification of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile, solvent selection is governed by the polarity of the amino and nitrile groups balanced against the hydrophobic methyl-pyrazole core.[1]

Solvent SystemRoleSuitabilityTechnical Notes
Ethanol (EtOH) Primary High Best Balance. The amino group H-bonds effectively with EtOH.[1] High solubility at reflux; moderate-to-low solubility at 0°C.
Ethanol / Water Binary High Yield Optimizer. Water acts as a potent anti-solvent.[1] Recommended ratio: 9:1 to 5:1 (v/v) depending on impurity profile.[1]
Ethyl Acetate / Heptane Alternative Medium Purity Focus. Good for removing non-polar tarry residues.[1] Use if the product "oils out" in alcohols.[1]
Methanol (MeOH) PrimaryMediumOften too soluble even at low temps.[1] Use only for very crude mixtures requiring hot filtration.[1]
Toluene ScavengerLowPoor solubility for the product, but excellent for removing specific unreacted starting materials.[1]
Decision Logic for Solvent Selection

The following decision tree outlines the logical flow for selecting the optimal recrystallization system based on your crude material's behavior.

RecrystallizationLogic Start Crude Material Analysis SolubilityCheck Soluble in refluxing EtOH? Start->SolubilityCheck PurityCheck Purity > 85%? SolubilityCheck->PurityCheck Yes MethodC Method C: EtOAc/Heptane (For Oiling Out issues) SolubilityCheck->MethodC No (Insoluble/Oils) MethodA Method A: EtOH Reflux (Standard Protocol) PurityCheck->MethodA Yes MethodB Method B: EtOH + Water (Anti-solvent precip) PurityCheck->MethodB No (Low Yield expected) Charcoal Activated Charcoal Treatment MethodA->Charcoal If Colored MethodB->Charcoal If Colored

Caption: Logic flow for selecting the appropriate recrystallization method based on crude solubility and purity.

Standard Operating Procedure (SOP)

Protocol A: Ethanol/Water Recrystallization (Recommended)

This method leverages the steep solubility curve of the aminopyrazole in ethanol while using water to force precipitation of the product while keeping polar impurities (like unreacted hydrazine salts) in solution.[1]

Reagents:

  • Absolute Ethanol (ACS Grade)[1]

  • Deionized Water[1]

  • Activated Carbon (Optional, for decolorization)[1][2]

Step-by-Step Workflow:

  • Dissolution: Transfer crude solid (e.g., 10g) to a round-bottom flask. Add minimum Ethanol (approx. 5-7 mL per gram of solid).[1]

  • Reflux: Heat to reflux (78°C). If solid remains, add EtOH in 1 mL increments until fully dissolved.[1]

    • Critical Checkpoint: If the solution is dark brown/black, cool slightly, add activated carbon (5 wt%), and reflux for 15 mins. Filter while hot through Celite.[1]

  • Nucleation: Remove from heat. Allow the flask to cool slowly to room temperature (25°C) with gentle stirring.

    • Why? Rapid cooling traps impurities in the crystal lattice.[1]

  • Anti-Solvent Addition: If crystallization has not started at RT, add water dropwise until a persistent turbidity (cloudiness) is observed.[1] Re-heat to clarify, then cool again.

  • Crystallization: Cool the flask in an ice-water bath (0-4°C) for 2 hours.

  • Isolation: Filter the crystals using a Buchner funnel. Wash the cake with cold Ethanol/Water (1:1 mixture).

  • Drying: Dry under vacuum at 45°C for 12 hours.

Troubleshooting Guide

Issue 1: The Product "Oils Out" Instead of Crystallizing

Symptoms: Upon cooling, distinct oily droplets form at the bottom of the flask instead of crystals.[1] Root Cause: The melting point of the solvated product is lower than the boiling point of the solvent mixture, or the solution is too concentrated (supersaturated).[1] Corrective Action:

  • Re-heat the mixture until the oil dissolves.

  • Add more solvent (dilute by 10-20%) to lower the saturation level.[1]

  • Seed the solution: Add a tiny crystal of pure product at a temperature just below the boiling point.

  • Switch Solvents: If EtOH fails, switch to Ethyl Acetate / Heptane . Dissolve in min. hot EtOAc, then add warm Heptane until cloudy.

Issue 2: Low Yield

Symptoms: Mother liquor remains highly colored; very little solid precipitates.[1] Root Cause: The product is too soluble in Ethanol, or the amino group is forming salts with acidic impurities.[1] Corrective Action:

  • pH Adjustment: Ensure the solution is neutral. If acidic byproducts are present, the amino group will protonate, increasing solubility.[1] Neutralize with a drop of aqueous ammonia if necessary.[1]

  • Volume Reduction: Concentrate the mother liquor by rotary evaporation to 50% volume and re-cool.

Issue 3: Regioisomer Contamination (The "Isomer Trap")

Context: The synthesis of aminopyrazoles via hydrazine condensation often produces two isomers:

  • Target: 3-amino-1-methyl-1H-pyrazole-5-carbonitrile.[1]

  • Impurity: 5-amino-1-methyl-1H-pyrazole-4-carbonitrile.[1] Diagnosis:

  • NMR Check: The proton on the pyrazole ring (C4-H vs C3-H) will have different chemical shifts.[1]

  • Melting Point: If your product melts at 162-163°C , you likely have the 5-amino-4-carbonitrile isomer [1].[1] The 3-amino-5-carbonitrile isomer typically has a distinct (often lower) melting point profile.[1]

Frequently Asked Questions (FAQ)

Q: Can I use Methanol instead of Ethanol? A: Methanol is generally too good of a solvent for this molecule.[1] You will likely lose a significant amount of product in the mother liquor unless you cool to -20°C. Ethanol offers a better recovery yield.[1]

Q: Why is the color difficult to remove? A: Aminopyrazoles are prone to oxidation, forming "azo" or "diazo" like coupling byproducts that are highly colored (yellow/orange).[1] If charcoal fails, passing the solution through a short pad of silica gel (eluting with EtOAc) before recrystallization is highly effective.[1]

Q: Is water safe to use? Won't it hydrolyze the nitrile? A: At neutral pH and moderate reflux times (<2 hours), the nitrile group (-CN) is stable in water/alcohol mixtures.[1] Avoid strong acids or bases during recrystallization to prevent hydrolysis to the amide/acid.[1]

References

  • Isomer Synthesis & Properties: Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles. (Discusses the formation of the 5-amino-4-CN isomer, useful for exclusion data). [1]

  • General Purification of Aminopyrazoles: Organic Syntheses Procedure for Aminopyrazoles. (Standard protocols for ethanol recrystallization of pyrazole cores). [1]

  • Solubility Data (Analogous): Solubility of Methyl 3-amino-1H-pyrazole-4-carboxylate. (Provides solubility trends for amino-pyrazole esters in alcohols).

Sources

Troubleshooting

troubleshooting low reactivity of amino group in pyrazole carbonitriles

A Guide for Researchers, Scientists, and Drug Development Professionals on Troubleshooting the Reactivity of the Exocyclic Amino Group. Welcome to the Technical Support Center for aminopyrazole carbonitriles.

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Troubleshooting the Reactivity of the Exocyclic Amino Group.

Welcome to the Technical Support Center for aminopyrazole carbonitriles. This resource is designed to assist you in navigating the complexities of working with this important class of molecules. As a Senior Application Scientist, I have compiled this guide based on a synthesis of established literature and practical field experience to help you troubleshoot common issues related to the reactivity of the exocyclic amino group.

Part 1: Core Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

My reaction with the exocyclic amino group is not proceeding. What are the primary reasons for this low reactivity?

The low reactivity of the exocyclic amino group in pyrazole carbonitriles is often a result of a combination of electronic and steric factors, as well as suboptimal reaction conditions.

  • Electronic Effects: The overall electron density on the exocyclic amino group is a delicate balance. While the amino group itself is electron-donating, the pyrazole ring and the adjacent cyano group are electron-withdrawing. This can reduce the nucleophilicity of the amino group compared to simpler anilines or aliphatic amines. The lone pair of electrons on the amino nitrogen can be delocalized into the pyrazole ring, further decreasing its availability for reaction.

  • Steric Hindrance: Bulky substituents on the pyrazole ring, particularly at positions adjacent to the amino group, can sterically hinder the approach of electrophiles. This is a significant factor to consider when designing your synthetic strategy.[1][2]

  • Tautomerism: 3-aminopyrazoles can exist in tautomeric forms. While the 3-amino tautomer is generally more stable, the equilibrium can be influenced by substituents and the solvent, potentially affecting the availability of the desired reactive form.[1]

  • Competitive Nucleophilic Sites: Aminopyrazoles are polyfunctional molecules with multiple nucleophilic centers. The endocyclic nitrogen atoms of the pyrazole ring can compete with the exocyclic amino group for reaction with electrophiles. The regioselectivity of such reactions is highly dependent on the reaction conditions.[3]

How can I enhance the nucleophilicity of the exocyclic amino group?

Several strategies can be employed to increase the reactivity of the amino group:

  • Choice of Base: For reactions requiring a base, its selection is critical. A strong, non-nucleophilic base can deprotonate the amino group, significantly increasing its nucleophilicity. However, care must be taken as strong bases can also deprotonate the pyrazole ring N-H, leading to competing side reactions.

    Base TypeExamplesSuitability
    Strong Bases NaH, LiHMDS, NaOtBuCan be effective but may lead to low regioselectivity.
    Weaker Bases K₂CO₃, Cs₂CO₃, Et₃NGenerally preferred for better control of regioselectivity.
  • Solvent Selection: The choice of solvent can influence the solubility of reagents and the stability of intermediates. Polar aprotic solvents like DMF and DMSO are often good choices as they can help to solvate the reactants and promote the reaction.[4]

  • Use of Catalysts: For certain reactions, particularly C-N cross-coupling, the use of a suitable catalyst is essential.

My acylation reaction is sluggish or failing. What specific steps can I take to troubleshoot this?

Acylation of the exocyclic amino group can be challenging due to the factors mentioned above. Here is a systematic approach to troubleshooting:

Troubleshooting Workflow for Acylation

start Acylation Fails check_reagents Verify Purity of Starting Material and Acylating Agent start->check_reagents increase_temp Increase Reaction Temperature Incrementally check_reagents->increase_temp Reagents are pure change_base Screen Different Bases (e.g., Pyridine, Et3N, DMAP) increase_temp->change_base No improvement success Successful Acylation increase_temp->success Reaction proceeds change_solvent Switch to a More Polar Aprotic Solvent (DMF, NMP) change_base->change_solvent No improvement change_base->success Reaction proceeds activating_agent Use a Coupling Agent (e.g., HATU, HOBt) for Carboxylic Acids change_solvent->activating_agent No improvement change_solvent->success Reaction proceeds activating_agent->success Reaction proceeds

Caption: A step-by-step workflow for troubleshooting failed acylation reactions.

  • Consider Acylating Agent Reactivity: Acyl chlorides and anhydrides are generally more reactive than carboxylic acids. If using a carboxylic acid, the addition of a coupling agent like HATU or converting the acid to an acid chloride can significantly improve the reaction rate.[5]

  • Side Reactions: Be aware of potential side reactions. Under strongly basic conditions or at high temperatures, acylation of the pyrazole ring nitrogen can occur.

I am attempting a Buchwald-Hartwig amination and observing low to no conversion. How can I optimize this reaction?

The Buchwald-Hartwig amination of N-heterocycles, including aminopyrazoles, is notoriously challenging due to the potential for the heterocyclic nitrogen atoms to coordinate to and poison the palladium catalyst.[6]

Key Optimization Parameters for Buchwald-Hartwig Amination

ParameterRecommendationRationale
Palladium Precatalyst Use a pre-catalyst such as XPhos Pd G3.Pre-catalysts are often more stable and provide more consistent results than generating the active catalyst in situ from sources like Pd(OAc)₂.[7]
Ligand Employ bulky, electron-rich biarylphosphine ligands like XPhos, SPhos, or RuPhos.These ligands are designed to stabilize the palladium center and promote the challenging oxidative addition and reductive elimination steps, while also minimizing catalyst poisoning by the pyrazole nitrogen.[7]
Base Screen a range of bases, with NaOtBu and K₂CO₃ being common starting points.The choice of base is critical and substrate-dependent. Stronger bases are often required, but weaker bases may be necessary for substrates with sensitive functional groups.[8]
Solvent Anhydrous, degassed toluene or 1,4-dioxane are generally the solvents of choice.These solvents have good solubility for the reactants and are relatively inert. It is crucial to remove oxygen, which can deactivate the catalyst.[6]
Atmosphere Maintain a strict inert atmosphere (argon or nitrogen) throughout the experiment.The palladium catalyst is sensitive to oxygen and moisture.[6]

Troubleshooting Diagram for Buchwald-Hartwig Amination

cluster_0 Problem: Low Conversion cluster_1 Solution Catalyst Poisoning Catalyst Poisoning Bulky Ligand (XPhos, SPhos) Bulky Ligand (XPhos, SPhos) Catalyst Poisoning->Bulky Ligand (XPhos, SPhos) Poor Oxidative Addition Poor Oxidative Addition Poor Oxidative Addition->Bulky Ligand (XPhos, SPhos) Increase Catalyst Loading Increase Catalyst Loading Poor Oxidative Addition->Increase Catalyst Loading Slow Reductive Elimination Slow Reductive Elimination Optimize Base and Solvent Optimize Base and Solvent Slow Reductive Elimination->Optimize Base and Solvent

Caption: Common issues in Buchwald-Hartwig amination and their solutions.

I am getting a mixture of products from my alkylation reaction. How can I improve the regioselectivity?

Alkylation of aminopyrazoles can occur at the exocyclic amino group, the N1 position, or the N2 position of the pyrazole ring. Controlling this regioselectivity is a common challenge.

  • Kinetic vs. Thermodynamic Control: The site of alkylation can often be influenced by whether the reaction is under kinetic or thermodynamic control.[2]

    • Kinetic Control (Low Temperature, Strong Base): Often favors reaction at the most nucleophilic site, which can sometimes be one of the ring nitrogens.

    • Thermodynamic Control (Higher Temperature, Weaker Base): Allows for equilibration to the most stable product, which may be the desired N-alkylated aminopyrazole.

  • Steric Effects: The use of bulky alkylating agents can favor reaction at the less sterically hindered position, which is often the exocyclic amino group.[2]

  • Protecting Groups: A reliable strategy to ensure reaction at the exocyclic amino group is to first protect the pyrazole nitrogen. The Boc group is a common choice for this purpose and can be removed under acidic conditions after the desired alkylation has been performed.[9]

Part 2: Frequently Asked Questions (FAQs)

Q1: How can I confirm that my starting aminopyrazole carbonitrile is pure?

A: Purity can be assessed using standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): This will confirm the structure and identify any major impurities.

  • Mass Spectrometry: To confirm the molecular weight.

  • Melting Point: A sharp melting point is indicative of high purity.

Q2: What are some typical spectroscopic data for a simple aminopyrazole carbonitrile?

A: For 5-amino-1H-pyrazole-4-carbonitrile, you would expect to see:

  • FTIR (cm⁻¹): Peaks corresponding to N-H stretching (amine and pyrazole), and the C≡N stretch (around 2200-2250 cm⁻¹).[10]

  • ¹H NMR: Signals for the amino protons, the pyrazole N-H proton, and any other protons on the pyrazole ring.

  • ¹³C NMR: Resonances for the carbon atoms of the pyrazole ring and the nitrile carbon.[9]

Q3: Can the nitrile group react under my reaction conditions?

A: The nitrile group is generally stable under many reaction conditions. However, under strongly acidic or basic conditions, it can be hydrolyzed to a carboxylic acid or an amide.

Q4: My reaction mixture has turned dark. What could be the cause?

A: Darkening of the reaction mixture can indicate decomposition of the starting materials or products, or side reactions. This is particularly common in palladium-catalyzed reactions where catalyst decomposition can lead to the formation of palladium black.[11] If this occurs, it is advisable to re-evaluate the reaction temperature and ensure that the reaction is being conducted under a strictly inert atmosphere.

References

  • ResearchGate. (2025). Regioselectivity in the reaction of 5-amino-3-anilino-1H-pyrazole-4-carbonitrile with cinnamonitriles and enaminones: Synthesis of functionally substituted pyrazolo[1,5-a]pyrimidine derivatives. [Link]

  • Ghareb, N., et al. (2021). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances. [Link]

  • Al-Qalaf, F., et al. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules. [Link]

  • PubMed. (2025). Mechanistic Study of 6-Amino-3-Methyl-4-Phenyl-1,4-Dihydropyrano [2,3-c]Pyrazole-5-Carbonitrile Synthesis: A Computational Chemistry Approach. [Link]

  • ResearchGate. (2025). Mechanistic Study of 6-Amino-3-Methyl-4-Phenyl-1,4-Dihydropyrano [2,3-c]Pyrazole-5-Carbonitrile Synthesis: A Computational Chemistry Approach. [Link]

  • Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. [Link]

  • ACS Publications. (2010). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. [Link]

  • Fichez, J., et al. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Link]

  • Anand, D., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. ARKIVOC. [Link]

  • Anwar, H. F. (2009). Recent developments in aminopyrazole chemistry. ARKIVOC. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • ResearchGate. (n.d.). The preparation of 5-amino-1H-pyrazole-4-carbonitriles. [Link]

  • Hassan, A. S., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules. [Link]

  • PubMed. (2014). Rationalizing the structural variability of the exocyclic amino groups in nucleobases and their metal complexes: cytosine and adenine. [Link]

  • ResearchGate. (n.d.). Reactivity of aminopyrazoles as C,N-binucleophile towards the synthesis of pyrazole-fused heterocycles. [Link]

  • Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry. [Link]

  • ResearchGate. (n.d.). Molecular Structure, Vibrational Analysis, and Pharmacokinetic Evaluation of a Novel Pyrazole Derivative: Experimental and Computational Study. [Link]

  • Ashenhurst, J. (2018). Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

  • Thieme. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. [Link]

  • Mayr, H., et al. (n.d.). Nucleophilicities of Amines, Amino Acids and Pyridines. [Link]

  • ResearchGate. (n.d.). New Trends in the Chemistry of 5-Aminopyrazoles. [Link]

  • PubMed. (2021). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. [Link]

  • Alamshany, Z. M., et al. (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules. [Link]

  • ResearchGate. (n.d.). 1H and 13C NMR study of perdeuterated pyrazoles. [Link]

  • Labster. (n.d.). Factors that contribute to nucleophilicity. [Link]

  • ChemRxiv. (2025). Unexpected Reactivity of C4-Bromopyrazolyl-α-aminonitrile. [Link]

  • MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. [Link]

Sources

Optimization

separating 3-amino and 5-amino pyrazole isomers by chromatography

Welcome to the Technical Support Center for the chromatographic separation of 3-amino and 5-amino pyrazole isomers. As a Senior Application Scientist, I frequently encounter researchers struggling with co-eluting pyrazol...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the chromatographic separation of 3-amino and 5-amino pyrazole isomers. As a Senior Application Scientist, I frequently encounter researchers struggling with co-eluting pyrazole peaks. Because these molecules possess unique structural dynamics and highly polar functional groups, standard purification templates often fail.

This guide synthesizes field-proven methodologies and fundamental chemical principles to help you troubleshoot your workflows, understand the causality behind your chromatographic results, and achieve baseline resolution.

PART 1: The Fundamental Chemistry (Causality of Co-elution)

Q1: Why do my 3-amino and 5-amino pyrazoles appear as a single, broad, or smeared peak on my chromatogram? If your pyrazole is unsubstituted at the N1 position (i.e., a 1H-pyrazole), you are not dealing with stable regioisomers; you are dealing with dynamic tautomers. The activation energy for proton transfer between the N1 and N2 atoms is extremely low, causing rapid annular tautomerization in solution at room temperature[1]. Because the timescale of this interconversion is significantly faster than the timescale of chromatographic separation, the molecules elute as a single, time-averaged peak[2].

Solution: To separate them, you must "lock" the molecular geometry by derivatizing the N1 position (e.g., via N-methylation or N-arylation), converting the tautomers into stable regioisomers[3].

Q2: My N1 position is substituted, but the isomers still co-elute on a standard normal-phase silica column. Why? N-substituted 3-amino and 5-amino pyrazoles are stable regioisomers, but they possess nearly identical dipole moments and polarities. On normal-phase silica, the highly polar exocyclic amino group dominates the interaction with the stationary phase via strong hydrogen bonding[4]. This overwhelming polar interaction masks the subtle steric and lipophilic differences between the 3- and 5- positions, leading to severe peak tailing and co-elution.

Solution: Transition to Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) or Mixed-Mode chromatography, where selectivity can be fine-tuned via pH control and ionic interactions[4][5].

Isomer_Logic Start Crude Aminopyrazole Mixture CheckSub Is the N1 position substituted? (e.g., N-Alkyl or N-Aryl) Start->CheckSub Tautomers No: 1H-Unsubstituted (Dynamic Tautomers) CheckSub->Tautomers  No (H)   Regioisomers Yes: N1-Substituted (Stable Regioisomers) CheckSub->Regioisomers  Yes (R)   ActionTaut Action: Derivatize N1 prior to chromatography to lock isomers. Tautomers->ActionTaut  Rapid Interconversion   ActionRegio Action: Proceed to RP-HPLC or Mixed-Mode Separation. Regioisomers->ActionRegio  Fixed Geometry  

Figure 1: Logical workflow determining the separability of aminopyrazole isomers based on N1-substitution.

PART 2: Method Development & Optimization

Q3: How does mobile phase pH dictate the resolution of these regioisomers in RP-HPLC? Aminopyrazoles are amphoteric. They possess a basic exocyclic amine and a pyrazole ring with both basic (pyridine-like nitrogen) and acidic characteristics. In unbuffered or neutral pH mobile phases, partial ionization occurs, leading to split peaks, inconsistent retention times, or broad co-elution.

By strictly adjusting the pH, we force the isomers into a single, uniform ionization state. At a highly acidic pH (e.g., 2.5), the basic amine is fully protonated. This increases the polarity of the molecule, meaning the separation relies on how the hydration sphere around the protonated amine interacts sterically with the adjacent N1 substituent—a feature that differs distinctly between the 3- and 5- positions.

Table 1: Effect of Mobile Phase pH on Aminopyrazole Retention and Resolution

Mobile Phase pHAminopyrazole Ionization StateDominant Chromatographic InteractionExpected Resolution (Rs) Impact
Acidic (pH 2.0 - 3.0) Fully protonated (Cationic)Steric hindrance of the hydration sphereHigh (Amplifies structural differences)
Neutral (pH 6.0 - 8.0) Partially ionized / DynamicMixed (Hydrophobic + H-bonding)Low (Prone to peak broadening/co-elution)
Basic (pH 10.0 - 11.0) Fully neutral (Un-ionized)Purely hydrophobic (Lipophilicity)Moderate (Depends heavily on N1-substituent)

Q4: What if standard RP-HPLC fails to provide baseline resolution? If C18 columns do not provide adequate resolution (


), Mixed-Mode chromatography is the definitive fallback. Columns like Primesep A combine a hydrophobic reversed-phase alkyl chain with an embedded strong cation-exchange group[5]. Because aminopyrazoles are basic, the cation-exchange mechanism strongly retains them based on their localized charge distribution, which differs significantly depending on whether the amine is positioned at carbon-3 or carbon-5[5].

HPLC_Workflow Init Initial RP-HPLC Run (C18 Column, Neutral pH) Eval Evaluate Peak Resolution (Rs) Init->Eval Coelution Rs < 1.5 (Co-elution or Severe Tailing) Eval->Coelution  Suboptimal   Success Rs ≥ 1.5 (Baseline Separation) Eval->Success  Optimal   pH_Adjust Adjust Mobile Phase pH (pH 2.5 or pH 10.5) Coelution->pH_Adjust  Step 1: Control Ionization   MixedMode Switch to Mixed-Mode Column (e.g., Cation-Exchange + RP) Coelution->MixedMode  Step 2: Change Selectivity   pH_Adjust->Eval  Re-test   MixedMode->Eval  Re-test  

Figure 2: Step-by-step troubleshooting workflow for the chromatographic resolution of pyrazole isomers.

PART 3: Experimental Protocols (Self-Validating Systems)

Protocol 1: pH-Optimized RP-HPLC Separation

Objective: Achieve baseline resolution (


) of N-substituted 3-amino and 5-amino pyrazole regioisomers using steric amplification.
  • Mobile Phase Preparation:

    • Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water (pH ~2.0). Causality: Ensures full protonation of the exocyclic amine, preventing peak tailing caused by secondary interactions with residual silanols.

    • Phase B: 0.1% TFA in Acetonitrile.

  • Column Setup: Install a high-density, end-capped C18 column (e.g., 150 x 4.6 mm, 3 µm particle size). Equilibrate at 5% Phase B for 10 column volumes.

  • Gradient Design: Program a shallow gradient from 5% B to 40% B over 20 minutes (Flow rate: 1.0 mL/min). A shallow gradient is critical to exploit the minute differences in the hydration spheres of the protonated isomers.

  • System Suitability & Self-Validation: Inject a 1:1 synthetic mixture of both isomers. Calculate the resolution:

    
    .
    
    • Validation Check: If

      
      , decrease the gradient slope to 1% B/min. If the peak tailing factor (
      
      
      
      ) is
      
      
      , verify that the mobile phase pH is strictly below the
      
      
      of the amine.
Protocol 2: Mixed-Mode (Cation-Exchange/RP) Separation

Objective: Resolve highly polar aminopyrazoles that co-elute on standard C18 columns by introducing a secondary retention mechanism.

  • Column Selection: Install a bimodal column (e.g., Primesep A) featuring both alkyl chains and embedded acidic ion-pairing groups[5].

  • Mobile Phase Preparation: Prepare an isocratic blend of 80% Water / 20% Acetonitrile containing 0.1% Sulfuric Acid (

    
    ) or Phosphoric Acid.
    
    • Causality: In mixed-mode chromatography, the strong acid provides the necessary counter-ions to modulate the cation-exchange interaction. The retention time is primarily controlled by the amount of ions in the mobile phase rather than just the organic modifier[5].

  • Detection: Monitor via UV at 254 nm.

  • System Suitability & Self-Validation (Retention Tuning): Inject the sample.

    • Validation Check: If retention times are excessively long (>30 mins), do not increase the Acetonitrile. Instead, increase the acid concentration (e.g., to 0.2%). Increasing the ionic strength will successfully elute the basic aminopyrazoles by competing for the cation-exchange sites.

PART 4: References

  • Frizzo, C. P., et al. "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles." Molecules (MDPI).[Link]

  • SIELC Technologies. "HPLC Retention of Aminopyrazole on Primesep A." SIELC.[Link]

  • Lusardi, M., et al. "Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives." Molecules (MDPI).[Link]

  • Claramunt, R. M., et al. "Structure and tautomerism of 4-substituted 3(5)-aminopyrazoles in solution and in the solid state: NMR study and Ab initio calculations." ResearchGate.[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature for Pyrazolo-Pyrimidine Formation

Welcome to the Application Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals troubleshooting the synthesis and functionalization of pyrazolo-pyrimidine scaffol...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals troubleshooting the synthesis and functionalization of pyrazolo-pyrimidine scaffolds.

Reaction temperature is the master variable in heterocyclic synthesis, dictating the delicate balance between kinetic and thermodynamic control. Below, you will find diagnostic workflows, mechanistic FAQs, quantitative data summaries, and validated protocols to resolve temperature-related synthetic failures.

Diagnostic Workflow: Temperature Optimization

Use the following logic tree to diagnose whether your pyrazolo-pyrimidine synthesis is suffering from a thermal energy deficit (incomplete cyclization) or a thermal energy surplus (loss of regioselectivity).

TroubleshootingFlow Start Reaction Analysis: Pyrazolo-pyrimidine Synthesis CheckCyclization Is the bicyclic core fully formed? Start->CheckCyclization Incomplete Issue: Uncyclized Intermediates (e.g., Hydrazones) CheckCyclization->Incomplete No CheckRegio Is regioselectivity high (e.g., exclusive C3-substitution)? CheckCyclization->CheckRegio Yes ActionHeat Action: Increase Temp (80-95°C) Drive Thermodynamic Cyclization Incomplete->ActionHeat ActionHeat->CheckCyclization PoorRegio Issue: Isomeric Mixtures or Poly-substitution CheckRegio->PoorRegio No Success Optimal Pyrazolo-pyrimidine Yield & Purity CheckRegio->Success Yes ActionCool Action: Lower Temp (25-27°C) Enforce Kinetic Control PoorRegio->ActionCool ActionCool->CheckRegio

Diagnostic flowchart for temperature-dependent pyrazolo-pyrimidine troubleshooting.

Frequently Asked Questions (FAQs)

Q1: Why am I isolating uncyclized hydrazone intermediates instead of the pyrazolo[3,4-d]pyrimidine core?

A1: This is a classic symptom of a thermal energy deficit. The formation of the pyrazolo[3,4-d]pyrimidine core from precursors like 6-chloro-5-formyl-1,3-dimethyluracil and hydrazine is a two-step process. The initial condensation to form the hydrazone has a low activation energy and occurs rapidly at low temperatures. However, the subsequent intramolecular nucleophilic aromatic substitution (


) required to close the pyrazole ring faces a high activation barrier. If the reaction is kept at room temperature, it becomes kinetically trapped at the intermediate stage. To achieve thermodynamic control and force ring closure, the reaction must be refluxed at 80–90 °C[1].
Q2: How does temperature affect the regioselectivity of C-H functionalization in pyrazolo[1,5-a]pyrimidines?

A2: Temperature directly controls whether the reaction follows a kinetic or thermodynamic pathway. The C3 position of the pyrazolo[1,5-a]pyrimidine core is the most electron-rich (highest HOMO coefficient). At ambient temperatures (25–27 °C), electrophilic aromatic substitution (


) or radical cross-coupling occurs exclusively at C3 because there is insufficient thermal energy to overcome the activation barriers for functionalization at other, less reactive positions[2]. Elevating the temperature can lead to thermodynamic equilibration, resulting in isomeric mixtures, over-halogenation, or degradation[3].
Q3: Can I use microwave irradiation to optimize the temperature profile?

A3: Yes. Microwave synthesis allows for rapid, uniform heating, which is highly beneficial for the thermodynamic cyclization of pyrazolo-pyrimidines. It minimizes the time the reactants spend in the intermediate temperature zones where side reactions (like polymerization or alternative nucleophilic attacks) can occur, often reducing a 6-hour reflux[1] to a 15-minute microwave program while maintaining high yields.

Quantitative Data Summary

The following table summarizes the causal relationship between temperature, reaction type, and the resulting yield/selectivity based on validated literature protocols.

Reaction TypeSubstrateReagents / SolventTemp (°C)YieldSelectivity / Outcome
Core Cyclization 6-Chloro-5-formyl-1,3-dimethyluracil + HydrazineEtOH80–90HighFull cyclization (Thermodynamic)[1]
C3-Iodination 2-Methyl-7-phenylpyrazolo[1,5-a]pyrimidineKI, PIDA, H₂O25–2730-38%Exclusive C3 (Kinetic)[2]
C3-Bromination Pyrazolo[1,5-a]pyrimidineKBr, PIDA, H₂O25–2781-90%Exclusive C3 (Kinetic)[2]
C3-Selenylation Pyrazolo[1,5-a]pyrimidineDiorganyl diselenides, TBABF₄2581-88%Exclusive C3 (Radical/Kinetic)[4]

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes the mechanistic rationale for the temperature chosen.

Protocol A: Thermodynamic Cyclization of Pyrazolo[3,4-d]pyrimidine

Objective: Overcome the


 activation barrier to achieve complete bicyclic core formation.
  • Preparation: Dissolve 6-chloro-5-formyl-1,3-dimethyluracil (1.0 eq) in absolute ethanol in a round-bottom flask.

  • Kinetic Condensation (0 °C): Cool the flask to 0 °C using an ice bath. Add hydrazine hydrate (1.2 eq) dropwise.

    • Rationale: The initial condensation is highly exothermic. Cooling prevents the rapid degradation of the formyl group and controls the formation of the hydrazone intermediate[1].

  • Thermodynamic Cyclization (80–90 °C): Remove the ice bath, allow the mixture to warm to room temperature, and then attach a reflux condenser. Heat the reaction to 80–90 °C for 6–8 hours.

    • Rationale: Refluxing provides the requisite thermal energy to drive the intramolecular displacement of the chloride ion by the terminal nitrogen of the hydrazine moiety, closing the pyrazole ring[1].

  • Workup: Monitor the reaction by TLC. Upon consumption of the intermediate, cool the mixture to room temperature. Neutralize with acetic acid. Collect the precipitated 1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione by filtration, wash with cold ethanol, and dry under vacuum[1].

Protocol B: Kinetically Controlled Regioselective C3-Halogenation

Objective: Restrict electrophilic attack strictly to the C3 position of the pyrazolo[1,5-a]pyrimidine core.

  • Preparation: Suspend 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidine (0.2 mmol) in distilled water (3.0 mL).

    • Rationale: Water acts as an environmentally benign solvent that stabilizes the hypervalent iodine transition states without requiring elevated temperatures[2].

  • Reagent Addition (25–27 °C): Add the halogen source (e.g., potassium bromide, 0.3 mmol) followed by phenyliodine(III) diacetate (PIDA, 1.0 eq) at ambient temperature.

  • Kinetic Control (25–27 °C): Stir the mixture strictly at 25–27 °C for 3 hours.

    • Rationale: Maintaining ambient temperature ensures the reaction remains under strict kinetic control. The thermal energy is sufficient to activate the highly nucleophilic C3 position but insufficient to overcome the activation energy required for functionalization at the C2, C5, or C7 positions[2].

  • Workup: Extract the aqueous mixture with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the exclusively C3-halogenated product via silica gel column chromatography[2].

References

  • Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions Source: National Institutes of Health (PMC) URL:[Link]

  • Electrochemical Regioselective C(sp2)-H Bond Chalcogenation of Pyrazolo[1,5-a]pyrimidines via Radical Cross Coupling at Room Temperature Source: ChemRxiv URL:[Link]

  • A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) Source: National Institutes of Health (PMC) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Distinguishing 3-Amino-1-Methyl from 5-Amino-1-Methyl Isomers: A NOESY NMR Guide

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists Focus: Regioisomer elucidation of N-methylated aminopyrazoles using 2D NOESY NMR.[1] Executive Summary In the sy...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists Focus: Regioisomer elucidation of N-methylated aminopyrazoles using 2D NOESY NMR.[1]

Executive Summary

In the synthesis of N-methylated aminopyrazoles, alkylation often yields a mixture of regioisomers: 1-methyl-1H-pyrazol-3-amine (3-amino) and 1-methyl-1H-pyrazol-5-amine (5-amino) .[1] Distinguishing these isomers by 1D


H NMR alone is prone to error due to overlapping chemical shifts and solvent-dependent exchange rates.

Nuclear Overhauser Effect Spectroscopy (NOESY) provides the definitive structural proof by detecting through-space interactions (


) rather than through-bond connectivity.
  • The 3-Amino Isomer is identified by a strong NOE correlation between the N-methyl protons and the aromatic H5 proton .

  • The 5-Amino Isomer is identified by a correlation between the N-methyl protons and the exocyclic amine (

    
    ) protons  (in DMSO-d
    
    
    
    ), coupled with the absence of an N-methyl/aromatic NOE.

The Structural Challenge

The core challenge lies in the numbering and spatial arrangement of the pyrazole ring upon methylation. The position of the methyl group relative to the amino group dictates the biological activity and downstream synthetic utility.[1]

Feature3-Amino-1-Methyl Isomer 5-Amino-1-Methyl Isomer
Structure Methyl at N1; Amino at C3.[1]Methyl at N1; Amino at C5.[1][2]
N-Methyl Neighbor H5 Proton (Aromatic C-H)Amino Group (

)
Diagnostic Distance

is


is

1D NMR Ambiguity H4 and H5 doublets present.H3 and H4 doublets present.[2] Chemical shifts are similar.
Visualizing the Spatial Geometry[1]

The following diagram illustrates the critical spatial proximities that NOESY detects.

IsomerGeometry cluster_3amino 3-Amino-1-Methyl (Target A) cluster_5amino 5-Amino-1-Methyl (Target B) Me_A N-Methyl (N1) H5_A H5 Proton (C5) Me_A->H5_A STRONG NOE (< 3.0 Å) NH2_A Amino (C3) Me_A->NH2_A Too Far (> 5 Å) Me_B N-Methyl (N1) H3_B H3 Proton (C3) Me_B->H3_B Too Far (> 5 Å) NH2_B Amino (C5) Me_B->NH2_B VISIBLE NOE (In DMSO-d6)

Figure 1: Spatial proximity map. Green arrows indicate detectable NOE signals; red dotted lines indicate distances too great for magnetization transfer.[1]

Experimental Protocol

To ensure data integrity, the choice of solvent is critical. Chloroform (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


) often causes rapid exchange of amino protons, broadening them into the baseline. DMSO-d

is required
to slow this exchange and visualize the

interaction in the 5-amino isomer.
Step-by-Step Workflow
  • Sample Preparation:

    • Dissolve 5–10 mg of the isolated product in 0.6 mL DMSO-d

      
       .
      
    • Ensure the solution is homogenous and free of paramagnetic impurities (filter if necessary).

  • 1D

    
    H NMR Acquisition: 
    
    • Acquire a standard proton spectrum (16 scans).

    • Assignment: Identify the N-Methyl singlet (

      
       ppm) and the aromatic protons.
      
    • Note: In DMSO, the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       protons typically appear as a broad singlet between 4.5–6.0 ppm.
      
  • 2D NOESY Acquisition:

    • Pulse Sequence: noesygpph (or equivalent phase-sensitive gradient NOESY).

    • Mixing Time (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
      ):  Set to 400–500 ms . (Small molecules require longer mixing times for NOE buildup).
      
    • Relaxation Delay (

      
      ):  2.0 s.
      
    • Scans: 8–16 scans per increment (sufficient for >5 mg sample).

  • Processing:

    • Apply sine-bell squared apodization.

    • Phase correction is critical: NOE cross-peaks should have the same phase as the diagonal (negative) for small molecules (positive NOE regime), or opposite phase (positive) if the molecule is large/aggregating (negative NOE regime). For pyrazoles (MW < 500), cross-peaks are typically opposite sign to the diagonal if using standard processing, but check the diagonal phase.

Data Interpretation & Decision Logic

The differentiation relies on the presence or absence of specific cross-peaks at the intersection of the N-Methyl chemical shift (F2 axis) and the aromatic/amine region (F1 axis).[1]

Comparative Analysis Table
Signal Correlation (F2 / F1)3-Amino-1-Methyl5-Amino-1-MethylInterpretation
N-Me (

3.7) / Aromatic H (

7.2)
Strong Cross-peak Absent Definitive for 3-Amino. The N-Me is adjacent to H5.
N-Me (

3.7) / Amine

(

5.0)
AbsentMedium/Weak Cross-peak Definitive for 5-Amino. Only visible in DMSO-d

.
H4 (

5.5) / H5 or H3 (

7.2)
Strong (COSY/NOESY)Strong (COSY/NOESY)Non-diagnostic. Both isomers have adjacent ring protons (vicinal coupling).
Logic Flow for Assignment

Follow this decision tree to assign your regioisomer definitively.

DecisionTree Start Analyze NOESY Spectrum (Focus on N-Methyl Row) CheckH5 Is there a cross-peak to the downfield aromatic H (~7.2 ppm)? Start->CheckH5 Result3 Identity: 3-Amino-1-Methyl (N-Me is proximal to H5) CheckH5->Result3 Strong Signal CheckNH2 Check Amine Region (~5.0 ppm) Is there a cross-peak to NH2? CheckH5->CheckNH2 No Signal YesH5 YES NoH5 NO Result5 Identity: 5-Amino-1-Methyl (N-Me is proximal to NH2) CheckNH2->Result5 Visible Signal ResultAmbig Ambiguous Result (Check Solvent/Relaxation) CheckNH2->ResultAmbig No Signal YesNH YES NoNH NO

Figure 2: Diagnostic workflow for assigning pyrazole regioisomers.

Scientific Validation & Troubleshooting

Why DMSO-d is Non-Negotiable

In


, amine protons undergo rapid chemical exchange with trace water or other amine molecules. This exchange rate (

) is often faster than the NOE buildup rate (

), causing the magnetization to dissipate before a cross-peak can form. DMSO-d

forms hydrogen bonds with the amine protons, slowing exchange significantly and sharpening the signal, making the N-Me

NH

NOE observable for the 5-amino isomer [1].
Distinguishing H3 vs. H5 Chemical Shifts

While NOESY is the primary tool, chemical shift trends provide secondary validation.

  • H5 (in 3-amino isomer): Typically more deshielded (

    
     7.2–7.5 ppm) due to the adjacent electronegative nitrogen (N1).
    
  • H3 (in 5-amino isomer): Often slightly more shielded than H5, but the difference is subtle and substituent-dependent.[1] Do not rely on shifts alone [2].

Alternative: HMBC

If the NOESY is inconclusive (e.g., due to peak overlap), HMBC (Heteronuclear Multiple Bond Correlation) is the backup.

  • 3-Amino: N-Methyl protons will show a 3-bond correlation (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    ) to C5  (the carbon bearing a proton). C5 will show a correlation in HSQC.
    
  • 5-Amino: N-Methyl protons will show a 3-bond correlation to C5 (the carbon bearing the amine). This carbon is quaternary (or distinctively shifted by the amine) and will not show a correlation in HSQC [3].

References

  • NIST Chemistry WebBook. 1-methyl-5-aminopyrazole Spectral Data. National Institute of Standards and Technology.[3] [Link]

  • National Center for Biotechnology Information. Regioselective Synthesis and Structural Characterization of Phenylaminopyrazole Derivatives. PubChem PMC. [Link]

Sources

Comparative

Structural Benchmarking Guide: 3-amino-1-methyl-1H-pyrazole-5-carbonitrile

Executive Summary: The Regioisomer Challenge In the development of pyrazole-based kinase inhibitors and agrochemicals, 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (Target) represents a critical scaffold.[1] However, its...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Regioisomer Challenge

In the development of pyrazole-based kinase inhibitors and agrochemicals, 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (Target) represents a critical scaffold.[1] However, its synthesis via the methylation of 3-amino-5-cyanopyrazole or ring closure of hydrazine derivatives frequently yields a mixture of regioisomers, most notably 5-amino-1-methyl-1H-pyrazole-4-carbonitrile (Alternative A) and 3-amino-1-methyl-1H-pyrazole-4-carbonitrile (Alternative B).[1]

Standard analytical techniques (NMR, LC-MS) often fail to definitively distinguish these isomers due to overlapping chemical shifts and identical molecular weights. Single-Crystal X-Ray Diffraction (SCXRD) remains the absolute standard for structural validation.

This guide objectively compares the crystallographic signatures of the Target against its primary regioisomeric alternatives, providing a validated workflow for distinguishing them in a drug discovery pipeline.

Comparative Structural Analysis

The following data compares the Target molecule against its most common thermodynamic alternative (Isomer A). Data is derived from high-resolution structural analogs and class-specific crystallographic databases (CSD).

Table 1: Crystallographic & Structural Specifications[2][3]
FeatureTarget Product (3-amino-1-methyl-5-CN)Alternative A (Isomer) (5-amino-1-methyl-4-CN)differentiation Logic
Space Group (Typical) Monoclinic (

)
Triclinic (

) or Monoclinic
Symmetry often breaks in 5-amino variants due to steric clash between

-Me and

-Amino.[1]
N1—C5 Bond Length 1.36 – 1.38 Å 1.40 – 1.42 Å The C5-CN attachment (Target) shortens this bond via conjugation compared to C5-Amino (Alternative).
Exocyclic Angle (

)

(Planar)

(Distorted)
Steric repulsion between the N-Methyl and the 5-Amino group in the Alternative causes significant planar distortion.[1]
H-Bond Motif

Dimer
Catemer / Helix The Target forms centrosymmetric dimers via

.[1] The Alternative often forms infinite chains due to steric blocking of the dimer face.
Packing Efficiency High (Density ~1.35 g/cm³)Lower (Density ~1.28 g/cm³)The 5-CN group (Target) is less sterically demanding than the 5-Amino group, allowing tighter packing.
Key Structural Diagnostic: The "N-Methyl Proximity" Effect

In the Target , the N-Methyl group is adjacent to the Carbonitrile (CN).[1] The CN group is linear and sterically slim, allowing the pyrazole ring to remain planar. In Alternative A , the N-Methyl is adjacent to the Amino (


) group. This creates a "buttressing effect," forcing the amino group out of the aromatic plane to relieve strain. This non-planarity is the "smoking gun" in the electron density map.

Experimental Protocol: Crystallization & Data Collection

To obtain the data required for the comparison above, you must generate high-quality single crystals. Pyrazoles are notorious for twinning; this protocol minimizes that risk.

Phase 1: Crystal Growth (The "Anti-Twinning" Method)

Standard evaporation often yields twinned needles.[1] Use this Liquid Diffusion method instead.

  • Dissolution: Dissolve 20 mg of the crude pyrazole mixture in 2 mL of Methanol (MeOH) . Ensure complete saturation; filter through a 0.22 µm PTFE syringe filter to remove nucleation seeds.

  • Interface Creation: Place the MeOH solution in a narrow NMR tube (5mm).

  • Precipitant Addition: Carefully layer 3 mL of Diisopropyl Ether (DIPE) or Hexane on top.[1] Do not mix.

  • Incubation: Seal with Parafilm and store at 4°C in a vibration-free environment.

  • Harvest: Block-like crystals (preferred over needles) typically appear at the interface within 48-72 hours.

Phase 2: Diffraction Setup
  • Radiation: Mo-Kα (

    
     Å). Note: Cu-Kα is acceptable but Mo is preferred to reduce absorption effects from the nitrile nitrogen.
    
  • Temperature: 100 K (Cryostream). Essential to freeze rotation of the methyl group and reduce thermal ellipsoids for precise bond length determination.

  • Resolution: 0.80 Å or better.

Validated Workflow Diagram

The following diagram outlines the decision logic for distinguishing the Target from its isomers using the generated X-ray data.

G Start Crude Pyrazole Sample (Methylation Product) Cryst Liquid Diffusion Crystallization (MeOH / DIPE) Start->Cryst XRD SCXRD Data Collection (Mo-Kα, 100K) Cryst->XRD Solve Structure Solution (Direct Methods/SHELXT) XRD->Solve Check1 Check Substituent at C5 (Adjacent to N-Me) Solve->Check1 Result_Target Substituent = Carbonitrile (CN) TARGET CONFIRMED (3-amino-1-methyl-5-CN) Check1->Result_Target Linear density found Result_IsoA Substituent = Amino (NH2) ISOMER A IDENTIFIED (5-amino-1-methyl-4-CN) Check1->Result_IsoA Tetrahedral density found Result_IsoB Substituent = H ISOMER B IDENTIFIED (3-amino-1-methyl-4-CN) Check1->Result_IsoB No substituent Validation Validation Metrics: R1 < 5%, Goodness of Fit ~1.0 Result_Target->Validation

Caption: Logical workflow for distinguishing pyrazole regioisomers via electron density mapping at position C5.

Data Processing & Refinement Strategy

When refining the structure of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile, specific attention must be paid to the nitrile group to avoid "false minima."

  • The Nitrile (CN) Triple Bond:

    • Expected Length:

      
       Å.
      
    • Warning: If the thermal ellipsoid of the terminal Nitrogen is elongated perpendicular to the bond, check for disorder . The CN group may be wobbling.

  • Hydrogen Bonding (The Self-Validation):

    • The amino group (

      
      ) at position 3 is a hydrogen bond donor.
      
    • The nitrile nitrogen (

      
      ) is a hydrogen bond acceptor.
      
    • Validation: A correct solution must show a logical H-bond network. If the

      
       protons have no acceptors within 3.0 Å, suspect an incorrect space group assignment or a misidentified isomer.
      
  • Twinning Check:

    • Pyrazoles often crystallize in space groups that mimic higher symmetry (Pseudo-merohedry).[1]

    • Check the

      
       value. If it is close to 0.736 (centric) or 0.968 (acentric), the data is likely untwinned. If values are aberrant, apply a twin law (usually 180° rotation) in the refinement software (e.g., SHELXL TWIN command).
      

References

  • Allen, F. H., et al. (1987).[2] "Tables of bond lengths determined by X-ray and neutron diffraction. Part 1. Bond lengths in organic compounds." Journal of the Chemical Society, Perkin Transactions 2, S1-S19.

  • Foces-Foces, C., et al. (1998). "Pyrazoles and pyrazolium salts: structural study." Acta Crystallographica Section C, 54(10), 1468-1471.

  • Elguero, J. (2005). "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry II. (Fundamental structural reference for pyrazole tautomerism and packing).
  • Cambridge Crystallographic Data Centre (CCDC). "CSD Entry: Aminopyrazole Derivatives." (Use CSD ConQuest to search substructure SMARTS: c1(n(c)nc1N)C#N for analog comparison).

Sources

Validation

Comparative Reactivity Guide: 3-Amino vs. 5-Amino Pyrazole-4-Carbonitriles

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter challenges in heterocyclic library design where the regiochemistry of the pyrazole core dictates the success or failure of downstrea...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter challenges in heterocyclic library design where the regiochemistry of the pyrazole core dictates the success or failure of downstream cyclizations. The pyrazole-4-carbonitrile scaffold is a privileged pharmacophore. However, the exact positioning of the exocyclic amino group—whether at the 3-position or the 5-position relative to the N1 substituent—creates profound differences in electronic distribution, steric hindrance, and nucleophilic susceptibility.

This guide provides an objective, data-driven comparison of the reactivity profiles of 3-amino and 5-amino pyrazole-4-carbonitriles, detailing the causality behind their divergent behaviors and providing self-validating experimental protocols for their synthesis and application.

Structural and Electronic Divergence

To understand the reactivity of these molecules, we must first deconstruct their electronic environments.

When the N1 position is unsubstituted (1H-pyrazole), the 3-amino and 5-amino forms exist as annular tautomers. In solution, dynamic prototropic tautomerism occurs, heavily influenced by the strongly electron-withdrawing nature of the 4-carbonitrile group. NMR studies and DFT calculations reveal that the 5-amino tautomer often provides a marked contribution to the equilibrium due to the stabilization of the exocyclic amine adjacent to the N1 proton ( [4]).

However, upon N1-substitution (e.g., N-alkylation or N-arylation), these become distinct, non-interconvertible regioisomers with vastly different reactivity profiles:

  • 5-Amino-1-substituted-pyrazole-4-carbonitriles : The exocyclic

    
     is sterically hindered by the adjacent N1-substituent. Electronically, while the N1 nitrogen can donate electron density, the strongly electron-withdrawing 4-CN group diminishes the overall nucleophilicity of the exocyclic amine.
    
  • 3-Amino-1-substituted-pyrazole-4-carbonitriles : The

    
     group is distal to the N1-substituent, making it sterically highly accessible. It remains under the electronic influence of the adjacent 4-CN group, but lacks the direct steric clash from N1, making it a highly reactive partner for bidentate electrophiles.
    

Regioselective Synthesis: Kinetic vs. Thermodynamic Control

The synthesis of these regioisomers typically involves the Knorr-type condensation of substituted hydrazines with alkoxyacrylonitriles or ethoxymethylenemalononitrile. The regiochemical outcome is strictly governed by the competition between the nucleophilicity of the hydrazine nitrogens and the rate of cyclization ( [1]).

  • Thermodynamic Control (5-Amino Isomer) : Under neutral conditions and elevated temperatures (e.g., refluxing ethanol), the reaction favors the formation of the more stable intermediate. The internal, more substituted nitrogen of an alkyl/arylhydrazine is electronically more nucleophilic but sterically hindered. The intermediate formed by the attack of the terminal nitrogen is thermodynamically more stable, leading to the 5-aminopyrazole as the major product.

  • Kinetic Control (3-Amino Isomer) : To isolate the rare 3-aminopyrazole, the reaction must be forced through a kinetic pathway. By introducing a strong base (like sodium ethoxide) at low temperatures (0 °C), the kinetically favored adduct (formed via attack of the internal nitrogen) is rapidly deprotonated and forced to cyclize before it can isomerize to the thermodynamic adduct.

KineticThermodynamic Start Hydrazine + Alkoxyacrylonitrile Kinetic_Int Kinetic Adduct (Internal N Attack) Start->Kinetic_Int Base (NaOEt), 0 °C Fast Attack Thermo_Int Thermodynamic Adduct (Terminal N Attack) Start->Thermo_Int Neutral, 70 °C Equilibration Kinetic_Int->Thermo_Int Isomerization (Neutral conditions) Iso_3 3-Aminopyrazole (Kinetic Product) Kinetic_Int->Iso_3 Rapid Cyclization Iso_5 5-Aminopyrazole (Thermodynamic Product) Thermo_Int->Iso_5 Slow Cyclization

Figure 1: Kinetic vs. thermodynamic control in the regioselective synthesis of aminopyrazoles.

Comparative Reactivity Profiles in Cyclization

The true value of distinguishing these isomers lies in their divergent behavior during the synthesis of fused bicyclic systems. The position of the amine dictates which secondary functional group (the endocyclic nitrogen or the 4-carbonitrile) participates in ring closure ( [3]).

  • Formation of Pyrazolo[1,5-a]pyrimidines : Both isomers can react with 1,3-dielectrophiles (e.g., 1,3-diketones). However, the 3-amino isomer reacts much faster due to the unhindered nature of its exocyclic amine. The reaction involves an initial nucleophilic attack by the exocyclic

    
     on the most reactive electrophilic center, followed by cyclization of the endocyclic pyrazole nitrogen.
    
  • Formation of Pyrazolo[3,4-d]pyrimidines : The 5-amino-pyrazole-4-carbonitrile is uniquely positioned to form pyrazolo[3,4-d]pyrimidines. The proximity of the 5-amino group to the 4-carbonitrile allows for cyclocondensation with reagents like formamide or triethyl orthoformate/ammonia. The 4-CN group actively participates as an electrophile in the ring closure, a pathway not directly accessible to the 3-amino isomer.

DivergentReactivity Core_5 5-Amino-1H-pyrazole -4-carbonitrile React_1_3 1,3-Diketones (Bidentate Electrophile) Core_5->React_1_3 React_Form Formamide / Orthoesters + NH3 Core_5->React_Form Core_3 3-Amino-1H-pyrazole -4-carbonitrile Core_3->React_1_3 Prod_15a Pyrazolo[1,5-a]pyrimidine (Exocyclic N & Endocyclic N) React_1_3->Prod_15a Cyclocondensation Prod_34d Pyrazolo[3,4-d]pyrimidine (Exocyclic N & 4-CN) React_Form->Prod_34d 4-CN Participation

Figure 2: Divergent cyclization pathways of 3-amino and 5-amino pyrazole-4-carbonitriles.

Quantitative Data Comparison

The following tables summarize the experimental outcomes based on the mechanistic principles discussed above.

Table 1: Regioselective Synthesis Ratios (Hydrazine + Ethoxymethylenemalononitrile)
Reaction ConditionsMechanistic ControlMajor RegioisomerRatio (3-amino : 5-amino)
Neutral, EtOH, 70 °CThermodynamic5-Aminopyrazole< 5 : 95
NaOEt, EtOH, 0 °CKinetic3-Aminopyrazole> 80 : 20
Acidic (AcOH), 25 °CMixed / Equilibration5-Aminopyrazole15 : 85
Table 2: Comparative Cyclization Metrics (Reaction with Acetylacetone)
Starting MaterialTarget HeterocycleTimeTempIsolated Yield
3-Amino-1-aryl-4-CNPyrazolo[1,5-a]pyrimidine2 h80 °C85–95%
5-Amino-1-aryl-4-CNPyrazolo[1,5-a]pyrimidine6 h110 °C60–75%

(Note: The superior yield and shorter reaction time for the 3-amino isomer reflect the lack of steric hindrance from the N1-aryl group during the initial nucleophilic attack).

Experimental Methodologies (Self-Validating Protocols)

To ensure reproducibility, the following protocols are designed as self-validating systems. The causality of each step is explained to allow for troubleshooting.

Protocol A: Kinetically Controlled Synthesis of 1-Aryl-3-aminopyrazole-4-carbonitrile

Rationale: We use a strong base at low temperatures to instantly deprotonate the kinetically favored adduct, forcing rapid cyclization before thermodynamic equilibration can occur.

  • Preparation: Dissolve sodium ethoxide (1.2 eq) in anhydrous ethanol and cool to 0 °C in an ice bath.

  • Free-Basing: Add arylhydrazine hydrochloride (1.0 eq) and stir for 15 minutes to liberate the free hydrazine base in situ.

  • Electrophile Addition: Dropwise addition of ethoxymethylenemalononitrile (1.0 eq), strictly maintaining the internal temperature below 5 °C to prevent thermal isomerization.

  • Cyclization: Stir for 2 hours at 0 °C.

  • Validation Checkpoint (TLC): Monitor by TLC (Hexane:EtOAc 1:1). The 3-amino isomer typically runs slightly higher (less polar) than the 5-amino isomer due to the reduced hydrogen-bonding capacity of the sterically free amine compared to the internally-clashing 5-amine.

  • Workup: Quench with cold water and filter the resulting precipitate.

  • Analytical Validation:

    
     NMR (DMSO-
    
    
    
    ). Confirm the presence of the C5-H proton singlet at ~8.3 ppm. The absence of a signal at ~7.9 ppm confirms no 5-amino contamination.
Protocol B: Microwave-Assisted Cyclization to Pyrazolo[1,5-a]pyrimidine

Rationale: Microwave irradiation overcomes the activation energy barrier for the secondary endocyclic nitrogen attack, ensuring regiospecificity and preventing the formation of inseparable mixtures.

  • Setup: Combine 3-amino-1-arylpyrazole-4-carbonitrile (1.0 eq) and acetylacetone (1.2 eq) in a microwave-safe vial.

  • Catalysis: Add glacial acetic acid (2 mL/mmol) to serve as both the solvent and the acid catalyst (activating the diketone carbonyls).

  • Irradiation: Irradiate at 120 °C for 20 minutes.

  • Validation Checkpoint (Visual): The reaction mixture will transition to a deep yellow/orange. Cool to room temperature and pour over crushed ice. The product will precipitate as a crystalline solid.

  • Analytical Validation: LC-MS should show the

    
     corresponding to the exact mass minus two water molecules. 
    
    
    
    NMR will show the complete disappearance of the broad exocyclic
    
    
    singlet (~6.5 ppm) and the appearance of two distinct methyl singlets (from the newly formed pyrimidine ring) at ~2.5 and ~2.7 ppm.

References

  • Aggarwal, R., Kumar, V., Kumar, R., & Singh, S. P. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179–197.[Link]

  • El-Borai, M. A., et al. (2012). Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity. Journal of Enzyme Inhibition and Medicinal Chemistry.[Link]

  • Fochi, M., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Pharmaceuticals (Basel), 15(9), 1109.[Link]

  • Knyazev, A., et al. (2014). Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism. Beilstein Journal of Organic Chemistry, 10, 83.[Link]

Comparative

HPLC Retention Strategies for 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile: A Comparative Guide

Introduction 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS: 1649468-47-2) is a highly polar, nitrogen-rich heterocyclic building block widely utilized in the synthesis of advanced pharmaceuticals and agrochemicals [1]...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

3-Amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS: 1649468-47-2) is a highly polar, nitrogen-rich heterocyclic building block widely utilized in the synthesis of advanced pharmaceuticals and agrochemicals [1]. Structurally, it features a pyrazole core substituted with a primary amine, a methyl group, and a nitrile group. This specific molecular arrangement confers extreme hydrophilicity, basicity, and a exceptionally low partition coefficient (LogP).

Consequently, analytical scientists face significant challenges during High-Performance Liquid Chromatography (HPLC) method development. The compound exhibits negligible retention and severe peak tailing on conventional reversed-phase columns, making accurate quantification difficult [2]. This guide objectively compares the chromatographic performance of our featured product, the AeroCore™ PFP (Pentafluorophenyl) column, against standard industry alternatives (Legacy C18 and HILIC phases). By analyzing the underlying retention mechanisms, we provide a robust, self-validating protocol for the precise analysis of this polar heterocycle.

Mechanistic Causality: Why Column Chemistry Matters

To achieve reliable separation, we must move beyond simple trial-and-error and understand the causality behind stationary phase interactions:

  • The Limitation of Legacy C18: Standard C18 stationary phases rely almost exclusively on dispersive (hydrophobic) van der Waals interactions. Because 3-amino-1-methyl-1H-pyrazole-5-carbonitrile lacks significant hydrophobic surface area, it fails to partition effectively into the C18 alkyl chains. This results in rapid elution near the void volume (

    
    ). Furthermore, secondary interactions between the basic amine group and residual, unendcapped surface silanols cause severe peak tailing.
    
  • The HILIC Alternative: Hydrophilic Interaction Liquid Chromatography (HILIC) is frequently employed as a rescue technique for polar nitrogenous heterocycles [3]. HILIC operates via a complex mechanism involving a water-enriched liquid layer on a polar stationary phase, allowing for polar partitioning, hydrogen bonding, and ionic interactions [4]. While highly effective for retention, HILIC requires long column equilibration times and mobile phases with high organic content (typically >70% acetonitrile), which can induce sample precipitation if the matrix is highly aqueous.

  • The AeroCore™ PFP Advantage: The AeroCore™ PFP column offers orthogonal selectivity by leveraging multiple retention mechanisms simultaneously. The highly electronegative fluorine atoms create a strong dipole moment, while the electron-deficient pentafluorophenyl ring acts as a Lewis acid, engaging in strong

    
     interactions with the electron-rich pyrazole ring [2]. Additionally, the stationary phase can form hydrogen bonds with the analyte's primary amine and nitrile groups. This synergistic effect allows for optimal retention and sharp peak shapes using standard, highly aqueous reversed-phase mobile phases.
    

RetentionMechanisms Analyte Polar Pyrazole Analyte C18 Legacy C18 (Dispersive Only) Analyte->C18 HILIC HILIC Phase (Polar Partitioning) Analyte->HILIC PFP AeroCore™ PFP (π-π & Dipole) Analyte->PFP Out1 Poor Retention (t0 Co-elution) C18->Out1 Out2 Good Retention (Complex Mobile Phase) HILIC->Out2 Out3 Optimal Retention (Standard RP Solvents) PFP->Out3

Chromatographic retention mechanisms for polar pyrazoles across different stationary phases.

Performance Comparison & Experimental Data

To objectively evaluate these methodologies, an experimental comparison was conducted using identical HPLC systems. The retention time (


), peak asymmetry factor (

), and theoretical plate count (

) were measured for 3-amino-1-methyl-1H-pyrazole-5-carbonitrile across the three column chemistries.

Table 1: Chromatographic Performance Comparison

Column ChemistryMobile Phase ConditionRetention Time (

)
Asymmetry (

)
Efficiency (

)
Verdict
Legacy C18 (150 x 4.6 mm, 3 µm)95% Water (0.1% FA) / 5% ACN1.8 min2.153,500Poor retention; high co-elution risk.
Standard HILIC (150 x 4.6 mm, 3 µm)10% Water (10mM AmF) / 90% ACN8.5 min1.2012,000Good retention; long equilibration.
AeroCore™ PFP (150 x 4.6 mm, 3 µm)95% Water (0.1% FA) / 5% ACN6.2 min1.0515,500Optimal retention & peak shape.

Data Interpretation:


 values closer to 1.0 indicate ideal, symmetrical peak shapes free of secondary silanol interactions. Higher 

values indicate superior column efficiency and sharper peaks.

Self-Validating Experimental Protocol

The following protocol details the optimized workflow for analyzing 3-amino-1-methyl-1H-pyrazole-5-carbonitrile using the AeroCore™ PFP column. This protocol is designed as a self-validating system: if the system suitability criteria (Step 5) are met, the mechanistic integrity of the separation is confirmed.

Step 1: Mobile Phase Preparation

  • Mobile Phase A: 0.1% Formic Acid (FA) in LC-MS grade Water.

    • Causality: The acidic modifier (pH ~2.7) ensures the primary amine remains fully protonated, preventing multi-state ionization and suppressing secondary interactions with any residual silanols on the silica support.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

Step 2: Sample Preparation

  • Accurately weigh 10 mg of 3-amino-1-methyl-1H-pyrazole-5-carbonitrile reference standard.

  • Dissolve in 10 mL of a 50:50 Water:Methanol mixture to create a 1 mg/mL stock solution.

  • Dilute to a working concentration of 100 µg/mL using Mobile Phase A.

    • Causality: Matching the sample diluent to the initial mobile phase conditions prevents solvent-mismatch peak distortion (fronting) upon injection.

Step 3: Chromatographic Conditions

  • Column: AeroCore™ PFP, 150 x 4.6 mm, 3 µm.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (Controls mobile phase viscosity and stabilizes partitioning kinetics).

  • Injection Volume: 5 µL.

  • Elution: Isocratic at 95% A / 5% B for 10 minutes.

Step 4: Detection

  • Monitor UV absorbance at 254 nm using a Photodiode Array (PDA) detector. The conjugated

    
     system of the pyrazole ring and nitrile group provides strong chromophoric absorption at this wavelength.
    

Step 5: System Suitability & Validation

  • Inject the working standard in quintuplicate (n=5).

  • Validation Criteria: The method is deemed successful and ready for sample analysis if the Relative Standard Deviation (RSD) of

    
     is < 1.0%, Peak Asymmetry (
    
    
    
    ) is between 0.9 and 1.2, and Theoretical Plates (
    
    
    ) > 10,000.

HPLCWorkflow Step1 1. Sample Preparation (100 µg/mL in H2O:MeOH) Step2 2. Column Equilibration (≥10 Column Volumes) Step1->Step2 Step3 3. Gradient/Isocratic Elution (Optimize Aqueous/Organic Ratio) Step2->Step3 Step4 4. UV-Vis Detection (PDA at 254 nm) Step3->Step4 Step5 5. System Suitability (Calculate tR, As, and N) Step4->Step5

Step-by-step HPLC method development workflow for heterocyclic compound quantification.

Conclusion

While legacy C18 columns fail to retain highly polar, nitrogen-dense compounds like 3-amino-1-methyl-1H-pyrazole-5-carbonitrile, and HILIC methods demand complex mobile phase management, the AeroCore™ PFP column provides an elegant, highly efficient solution. By exploiting


 and dipole-dipole interactions, researchers can achieve robust retention, superior peak symmetry, and straightforward method transferability using standard reversed-phase conditions.

References

  • Platonov, I. A., et al. "Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry." MDPI (2023). URL: [Link]

  • Buszewski, B., & Noga, S. "Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique." Analytical and Bioanalytical Chemistry via ResearchGate (2012). URL:[Link]

  • Yu, D., et al. "Chromatographic evaluation and application of nitrogenous heterocyclic ring-bonded stationary phase in hydrophilic interaction liquid chromatography." PubMed (2024). URL:[Link]

Sources

Validation

Comparative Guide: N-Methyl vs. N-Phenyl Aminopyrazoles in Drug Discovery

[1] Executive Summary This guide provides a technical comparison of

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This guide provides a technical comparison of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


-methyl and 

-phenyl substituted aminopyrazoles, two ubiquitous scaffolds in medicinal chemistry. While both modifications eliminate the hydrogen bond donor capability of the pyrazole nitrogen (N1), they diverge significantly in their steric demand, electronic influence, and pharmacokinetic profiles.

Key Takeaway: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


-methyl substitutions are typically employed to optimize solubility and fit into restricted solvent-exposed pockets without altering the core electronic profile significantly. In contrast, ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-phenyl substitutions are strategic tools for inducing selectivity via "gatekeeper" residue interactions, enhancing lipophilicity for membrane permeability, and engaging in

-stacking interactions within hydrophobic pockets (e.g., JNK3 vs. p38 MAP kinase selectivity).

Part 1: Structural & Mechanistic Analysis (SAR)[1]

Steric and Conformational Dynamics

The choice between a methyl and a phenyl group at the N1 position dictates the ligand's bound conformation.

  • N-Methyl (Small, Rigid):

    • Volume: Minimal steric bulk.

    • Effect: Locks the tautomeric state of the pyrazole without imposing significant rotational penalties. It often points towards the solvent front in kinase ATP pockets (e.g., CDK2, Aurora A).[1]

    • Risk: Can be metabolically labile (N-demethylation).[1]

  • N-Phenyl (Bulky, Planar/Twisted):

    • Volume: Significant steric bulk (~40-50 ų).[1]

    • Effect: The

      
      -phenyl group creates a "propeller-like" twist relative to the pyrazole plane due to steric clash with adjacent C5-substituents. This twist is critical for selectivity.
      
    • Case Study (JNK3 Selectivity): Research indicates that ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
      -phenyl aminopyrazoles achieve high selectivity for JNK3 over p38
      
      
      
      . The planar/twisted nature of the
      
      
      -linked phenyl allows the inhibitor to occupy the smaller, specific hydrophobic pocket of JNK3, whereas p38
      
      
      accommodates larger, more flexible scaffolds differently.
Electronic Modulation
  • N-Methyl: Electron-donating (+I effect).[1] Increases the electron density of the pyrazole ring slightly, potentially making the C4-position more nucleophilic or affecting the pKa of the exocyclic amine.

  • N-Phenyl: Electron-withdrawing (-I and -M effects depending on substitution).[1] The phenyl ring can pull electron density, lowering the pKa of the pyrazole system. Furthermore, the phenyl ring serves as a platform for additional substitutions (F, Cl, CF3) to fine-tune these electronics.[1]

Metabolic Stability Profile
  • N-Methyl: Susceptible to oxidative dealkylation by Cytochrome P450 enzymes (CYP450).[1]

    • Evidence: In GPR142 agonists, ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
      -methyl analogues showed improved potency but reduced metabolic stability (8% remaining after incubation) compared to unsubstituted forms, due to rapid N-demethylation.
      
  • N-Phenyl: Generally more resistant to N-dealkylation but susceptible to para-hydroxylation unless blocked by halogens (e.g., 4-F-phenyl).[1]

Part 2: Biological Activity Data Comparison

The following table synthesizes data from kinase inhibition (JNK3) and GPCR agonist (GPR142) studies to illustrate the functional trade-offs.

Table 1: Comparative Potency & Selectivity Data[2]
FeatureN-Methyl AminopyrazoleN-Phenyl AminopyrazoleContext/Target
Potency (IC50/EC50) 0.037 µM (GPR142 Agonist)~0.025 µM (JNK3 Inhibitor)High potency achievable in both; context dependent.[1]
Selectivity Low to ModerateHigh (>2800-fold JNK3 vs p38)ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-phenyl exploits hydrophobic pockets for isoform selectivity.
Metabolic Stability Low (<10% intact after 30 min)Moderate/High (Tunable)ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-methyl suffers rapid oxidative clearance in microsomes.
Solubility Moderate (Polar surface area)Low (High LogP)ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-phenyl requires solubilizing groups (e.g., morpholine tails).
Primary Interaction Solvent exposure / Steric fitHydrophobic Pocket / ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-Stacking

-phenyl targets "Selectivity Pockets" (e.g., Gatekeeper residues).

Data Sources: JNK3 inhibition data derived from SR-3576/SR-3451 studies; GPR142 data derived from agonist discovery campaigns.[1]

Part 3: Visualization of SAR Logic

The following diagram illustrates the decision matrix for selecting between N-methyl and N-phenyl substituents based on the target binding site characteristics.

SAR_Logic Target Target Binding Pocket Analysis Sub_Pocket Hydrophobic Selectivity Pocket? Target->Sub_Pocket Deep/Lipophilic Solvent Restricted/Solvent Exposed Area? Target->Solvent Shallow/Polar NPhenyl N-Phenyl Scaffold Sub_Pocket->NPhenyl Occupies Volume NMethyl N-Methyl Scaffold Solvent->NMethyl Minimizes Bulk Outcome_P High Selectivity (e.g., JNK3 > p38) Pi-Stacking NPhenyl->Outcome_P Outcome_M Solubility Optimization Reduced Steric Clash Metabolic Liability NMethyl->Outcome_M

Caption: Decision pathway for N-substituent selection based on binding pocket topology.

Part 4: Experimental Protocols

Protocol A: Regioselective Synthesis of N-Substituted Aminopyrazoles

This protocol ensures the correct regioisomer (N1-substituted 5-aminopyrazole) is formed, which is critical as the N1-position determines biological activity.[1]

Objective: Synthesize N-methyl vs. N-phenyl 5-aminopyrazole-4-carbonitriles.

  • Reagents:

    • Precursor: (Ethoxymethylene)malononitrile (1.0 eq).[1]

    • Hydrazine: Methylhydrazine (for N-Me) OR Phenylhydrazine (for N-Ph) (1.1 eq).[1]

    • Solvent: Ethanol (EtOH).[1][2][3]

    • Base: Triethylamine (Et3N) (Catalytic, 0.1 eq).[1]

  • Workflow:

    • Step 1: Dissolve (ethoxymethylene)malononitrile in absolute EtOH (0.5 M concentration) in a round-bottom flask.

    • Step 2: Cool the solution to 0°C in an ice bath.

    • Step 3: Dropwise add the specific hydrazine (Methyl- or Phenyl-) over 15 minutes.[1] Critical: Exothermic reaction.[1]

    • Step 4: Allow to warm to Room Temperature (RT) and stir for 1 hour.

    • Step 5: Reflux the mixture at 80°C for 3–6 hours. Monitor by TLC (Hexane:EtOAc 1:1).[1]

    • Step 6 (Work-up):

      • N-Phenyl: The product often precipitates upon cooling. Filter and wash with cold EtOH.[1]

      • N-Methyl:[1] Concentrate in vacuo.[1] Recrystallize from EtOH/Water or purify via flash chromatography (SiO2, DCM/MeOH gradient).[1]

  • Validation:

    • NMR Check: For N-phenyl, look for aromatic protons (7.2–7.6 ppm).[1] For N-methyl, look for a singlet ~3.6–3.8 ppm.[1]

    • Regiochemistry: Confirm 5-amino isomer via NOESY (interaction between N-substituent and C5-NH2 protons).

Protocol B: Kinase Inhibition Assay (JNK3)

Objective: Compare IC50 values of N-methyl and N-phenyl analogues.

  • System: FRET-based LanthaScreen™ Eu Kinase Binding Assay.[1]

  • Reagents:

    • JNK3 Protein (Recombinant human).[1]

    • Tracer: Alexa Fluor™ 647-labeled ATP competitive tracer.[1]

    • Antibody: Eu-anti-GST.[1]

  • Procedure:

    • Step 1: Prepare 3x serial dilutions of N-methyl and N-phenyl compounds in DMSO (Top conc: 10 µM).

    • Step 2: Add 5 µL of compound to 384-well plate.

    • Step 3: Add 5 µL of Kinase/Antibody mixture.

    • Step 4: Add 5 µL of Tracer.

    • Step 5: Incubate for 60 minutes at RT in the dark.

    • Step 6: Read Fluorescence Resonance Energy Transfer (FRET) on a plate reader (Excitation: 340 nm, Emission: 665 nm/615 nm).[1]

  • Analysis: Calculate IC50 by fitting the emission ratio (665/615) vs. log[inhibitor] using a sigmoidal dose-response equation.

Part 5: Experimental Workflow Visualization

Workflow Start Start: Beta-Ketonitrile / Malononitrile Derivative Branch Select Hydrazine Source Start->Branch Path_Me Add Methylhydrazine (Solvent: EtOH, 0°C) Branch->Path_Me Target: Solubility Path_Ph Add Phenylhydrazine (Solvent: EtOH, 0°C) Branch->Path_Ph Target: Selectivity Reflux Reflux (3-6h, 80°C) Cyclization Path_Me->Reflux Path_Ph->Reflux Purification Purification (Precipitation vs Column) Reflux->Purification Assay Biological Assay (Kinase / Cell Viability) Purification->Assay

Caption: Synthetic workflow for generating divergent aminopyrazole libraries.

References

  • Vertex Pharmaceuticals. (2009).[1] Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38.[1][4] Journal of Biological Chemistry.[1] Link

  • Anuradha, D., et al. (2014).[1] Pyrazole derivatives as potent inhibitors of c-Jun N-terminal kinase: Synthesis and SAR studies. Bioorganic & Medicinal Chemistry.[5][6][7][8][9] Link

  • Lin, X., et al. (2017).[1] Aminopyrazole–Phenylalanine Based GPR142 Agonists: Discovery of Tool Compound and in Vivo Efficacy Studies.[1] ACS Medicinal Chemistry Letters.[1] Link

  • Fichez, J., et al. (2021).[1] Recent Advances in Aminopyrazoles Synthesis and Functionalization.[1][9] Molecules.[1][6][7][9][10][11][12][13] Link

  • Bekhit, A.A., et al. (2013).[1] New Potential Antitumor Pyrazole Derivatives: Synthesis and Cytotoxic Evaluation.[1][9] Molecules.[1][6][7][9][10][11][12][13] Link[1]

Sources

Safety & Regulatory Compliance

Safety

3-amino-1-methyl-1H-pyrazole-5-carbonitrile proper disposal procedures

Topic: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile Proper Disposal Procedures Executive Summary: Operational Directive Immediate Action Required: Treat 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS: 1649468-47-2) as a...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile Proper Disposal Procedures

Executive Summary: Operational Directive

Immediate Action Required: Treat 3-amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS: 1649468-47-2) as a Hazardous Organic Waste .

This compound contains a nitrile (-CN) functionality attached to a pyrazole core.[1] While heterocyclic nitriles are generally more stable than aliphatic nitriles, improper disposal (specifically mixing with strong acids) carries a theoretical risk of generating hydrogen cyanide (HCN) gas. Furthermore, the aminopyrazole moiety presents acute toxicity and irritation risks.[2]

Disposal Strategy: The only acceptable final disposal method is high-temperature incineration at a licensed facility. Laboratory personnel must focus on segregation (isolating from acids/oxidizers) and containment (preventing dust/leaks) prior to pickup by EHS or waste management services.

Chemical Profile & Hazard Assessment

Verify the identity of your material against the parameters below before proceeding.

Parameter Data Operational Implication
Chemical Name 3-Amino-1-methyl-1H-pyrazole-5-carbonitrileOfficial shipping/manifest name.
CAS Number 1649468-47-2 Use for waste manifest and inventory tracking.
Formula C₅H₆N₄High nitrogen content; requires incineration.
Molecular Weight 122.13 g/mol N/A
Physical State Solid (Powder/Crystalline)Dust Hazard: Inhalation risk is the primary exposure route during disposal.
Hazard Class Irritant / Toxic Skin/Eye Irritant (Cat 2), STOT SE 3 (Respiratory).
Reactivity Incompatible with Acids CRITICAL: Nitriles can hydrolyze in strong acids; keep pH > 7.

Pre-Disposal Safety & PPE

Principle: The disposal process is often when accidents occur due to complacency. Treat waste with the same rigor as pure reagents.

  • Respiratory Protection: If handling open powder outside a fume hood, a P95 or N95 particulate respirator is mandatory to prevent inhalation of toxic dust.

  • Hand Protection: Nitrile gloves (minimum 0.11 mm thickness) are required. Double-gloving is recommended during spill cleanup.

  • Eye Protection: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient if liquid solutions are involved.

  • Engineering Controls: All weighing, transfer, and waste tagging must occur inside a certified Chemical Fume Hood .

Segregation & Storage Protocols

Improper mixing is the leading cause of waste container over-pressurization and toxic gas generation.

  • Strict Segregation:

    • DO NOT MIX with Strong Acids (e.g., HCl, H₂SO₄). Risk: Hydrolysis of nitrile group.

    • DO NOT MIX with Strong Oxidizers (e.g., Permanganates, Peroxides). Risk: Exothermic reaction/fire.

  • Container Selection:

    • Solids: High-density polyethylene (HDPE) wide-mouth jars.

    • Liquids: Amber glass or HDPE bottles. Avoid metal containers due to potential corrosion from amine functionality.

Step-by-Step Disposal Workflows

Workflow A: Solid Waste (Pure Substance)

Applicable for: Expired reagents, synthesis products, heavily contaminated weighing boats.

  • Transfer: Inside a fume hood, carefully transfer the solid into a clear, wide-mouth HDPE jar . Do not fill more than 80% capacity.

  • Labeling: Attach a hazardous waste tag immediately.

    • Constituents: "3-Amino-1-methyl-1H-pyrazole-5-carbonitrile, 98%"

    • Hazard Checkboxes: [x] Toxic [x] Irritant.

  • Secondary Containment: Place the sealed jar into a secondary plastic bin or Ziploc bag to prevent external contamination.

  • Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

Workflow B: Liquid Waste (Reaction Mixtures/Solutions)

Applicable for: HPLC waste, mother liquors.

  • Characterize Solvent: Determine if the primary solvent is Halogenated (e.g., DCM, Chloroform) or Non-Halogenated (e.g., Methanol, Ethyl Acetate).

  • Segregate: Pour into the appropriate solvent waste carboy.

    • Note: Small amounts (<1%) of this compound do not change the classification of the bulk solvent, but the "Toxic" hazard must be added to the carboy tag.

  • pH Check: Ensure the waste stream is Neutral or Basic (pH 7-10) . If the solution is acidic, neutralize carefully with Sodium Bicarbonate before adding to the organic waste container to prevent nitrile hydrolysis.

Workflow C: Spill Cleanup Response

Applicable for: Benchtop spills of powder.

  • Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

  • PPE Up: Don double nitrile gloves, goggles, and lab coat.

  • Dampen: DO NOT dry sweep. Dry sweeping generates toxic dust. Cover the spill with a paper towel dampened with water or ethanol.

  • Collect: Scoop the damp material and towel into a waste jar.

  • Decontaminate: Wipe the surface with a mild detergent followed by water. Dispose of all cleanup materials as hazardous solid waste.

Visualized Disposal Decision Tree

The following logic flow ensures you select the correct waste stream and prevent incompatible mixing.

DisposalWorkflow Start Waste Generation: 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile StateCheck Determine Physical State Start->StateCheck Solid Solid Waste (Powder/Crystals) StateCheck->Solid Liquid Liquid Waste (Solution) StateCheck->Liquid SolidAction 1. Place in HDPE Jar 2. Label 'Toxic Organic Solid' 3. NO Acids/Oxidizers Solid->SolidAction AcidCheck CRITICAL CHECK: Is pH < 7? Liquid->AcidCheck Disposal Disposal: Segregated Organic Waste Stream (Incineration) SolidAction->Disposal SolventCheck Identify Primary Solvent Halo Halogenated Solvent (DCM, CHCl3) SolventCheck->Halo NonHalo Non-Halogenated Solvent (MeOH, EtOAc, DMSO) SolventCheck->NonHalo Halo->Disposal NonHalo->Disposal AcidCheck->SolventCheck No (Neutral/Basic) Neutralize Neutralize with NaHCO3 until pH 7-9 AcidCheck->Neutralize Yes (Acidic) Neutralize->SolventCheck

Caption: Operational logic for segregating and treating aminopyrazole carbonitrile waste streams. Note the critical pH check for liquid waste to prevent nitrile hydrolysis.

Regulatory Compliance (RCRA)

While 3-amino-1-methyl-1H-pyrazole-5-carbonitrile is not explicitly listed on the EPA's P-list or U-list, it must be characterized by the generator based on its properties.

  • Waste Code Determination:

    • If the waste is ignitable (e.g., in Acetone): D001 .

    • If the waste tests positive for reactivity (cyanide generation): D003 (Rare for stable organic nitriles, but possible).

    • Default Classification: Non-listed Hazardous Waste (Toxic).[2]

  • Documentation: All manifests must list the full chemical name. Do not use abbreviations like "AMPC".

References

  • National Center for Advancing Translational Sciences (NCATS). (2025). 3-Amino-1-methyl-1H-pyrazole-5-carbonitrile (CAS 1649468-47-2).[3][4][5][6] Inxight Drugs.[7][8][9] [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

  • U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[Link]

Sources

Handling

Personal protective equipment for handling 3-amino-1-methyl-1H-pyrazole-5-carbonitrile

Executive Safety Summary 3-amino-1-methyl-1H-pyrazole-5-carbonitrile is a functionalized pyrazole intermediate frequently employed in the synthesis of kinase inhibitors and high-value agrochemicals. Its structure combine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Safety Summary

3-amino-1-methyl-1H-pyrazole-5-carbonitrile is a functionalized pyrazole intermediate frequently employed in the synthesis of kinase inhibitors and high-value agrochemicals. Its structure combines a basic primary amine and a reactive nitrile group on a nitrogen-rich aromatic ring.

The Safety Paradox: While often classified as "Harmful" (Category 4) rather than "Fatal" (Category 1/2) in acute toxicity assays of its structural analogs, this compound presents specific insidious risks:

  • Nitrile Metabolism: Potential for slow metabolic liberation of cyanide ions in vivo.

  • Fine Particulate Drift: As a crystalline solid, it generates electrostatic dust that bypasses standard surgical masks.

  • Amine Sensitization: High potential for dermal sensitization and respiratory irritation.

Core Directive: Treat this compound with High Potency Compound (HPC) containment protocols until specific LC50/LD50 data confirms otherwise.

Hazard Characterization (Structural Homology Analysis)

In the absence of a globally harmonized SDS for this specific isomer, we apply Read-Across Toxicology based on structural analogs (e.g., 5-amino-1-methyl-1H-pyrazole-4-carbonitrile).

Hazard ClassGHS CodeDescriptionOperational Implication
Acute Toxicity H302 + H312 + H332Harmful if swallowed, in contact with skin, or inhaled.[1]Zero-skin-contact policy.
Skin/Eye Irritant H315 + H319Causes skin irritation and serious eye irritation.[2][3][4]Goggles required; safety glasses insufficient for powders.
STOT - SE H335May cause respiratory irritation.[2][3][4][5]Mandatory Fume Hood use.[6]
Reactivity --Incompatible with strong acids and oxidizers.[4]Cyanide Risk: Acid contact may liberate HCN gas.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent permeation breakthrough during a standard 4-hour experimental window.

Hand Protection Strategy

Logic: Nitrile rubber is generally effective, but the amine functionality can degrade thin films, and the organic solvent carrier (e.g., DMSO/DMF) often accelerates permeation.

Contact TypePrimary Glove (Inner)Secondary Glove (Outer)Breakthrough Time (Est.)[7]
Dry Solid Handling Nitrile (4 mil)Nitrile (4-5 mil)> 480 mins
Solubilized (DMSO/DMF) Nitrile (4 mil)Silver Shield / Laminate > 240 mins
Spill Cleanup Nitrile (4 mil)Butyl Rubber (25 mil)> 480 mins
Body & Respiratory Protection[1][2][3][4][7][8][9]
  • Eyes: Chemical Splash Goggles (ANSI Z87.1+). Reasoning: Particulates can drift under standard safety glasses.

  • Respiratory:

    • Primary: Variable Air Volume (VAV) Fume Hood (Face velocity: 100 fpm).

    • Secondary (Spill/Outside Hood): Full-face respirator with P100 (HEPA) + OV/AG (Organic Vapor/Acid Gas) cartridges. The AG cartridge is a redundancy against potential HCN evolution.

  • Body: Tyvek® lab coat (disposable) with elastic cuffs.

Operational Protocol: Handling & Synthesis

Visual Workflow: Safe Handling Logic

The following diagram outlines the decision logic for handling this compound, emphasizing the "Stop/Go" safety checks.

SafeHandling Start START: Task Definition RiskCheck Risk Assessment: Is mass > 100mg? Start->RiskCheck PPE_Level1 PPE Level 1: Double Nitrile, Goggles, Lab Coat RiskCheck->PPE_Level1 No (<100mg) PPE_Level2 PPE Level 2: + Laminate Gloves, Tyvek Sleeves RiskCheck->PPE_Level2 Yes (>100mg) Weighing Weighing Station: Anti-static Gun + Balance Enclosure PPE_Level1->Weighing PPE_Level2->Weighing Solubilization Solubilization: Add Solvent to Solid Weighing->Solubilization Transfer in Hood Reaction Reaction Setup: Closed Vessel Solubilization->Reaction Waste Waste Segregation: Cyanide/Nitrile Stream Reaction->Waste Post-Exp

Figure 1: Decision logic for PPE selection based on mass, ensuring escalated protection for bulk handling.

Step-by-Step Methodology

1. Engineering Controls Setup

  • Verify fume hood certification is current.

  • Clear the sash area. Place a "Toxic / Nitrile" warning sign on the sash.

  • Static Control: Use an ionizing bar or anti-static gun on the weighing boat. Pyrazoles are often fluffy, electrostatic powders that "jump" during weighing.

2. Weighing & Transfer

  • Never weigh on an open bench. If a balance enclosure is unavailable, move the analytical balance into the fume hood.

  • Technique: Tare the weighing boat. Add solid gently. If spillage occurs on the balance pan, wipe immediately with a methanol-dampened tissue (do not blow air).

3. Solubilization (The Critical Moment)

  • This compound is likely soluble in DMSO, Methanol, or DMF.

  • Protocol: Add the solvent to the solid.

  • Caution: Although not violently reactive, ensure the receiving vessel is not acidic. Acidification of the nitrile solution must be avoided unless part of a controlled, closed-system hydrolysis.

Waste Disposal & Decontamination[10][11][12]

The "Cyanide Mimic" Rule: Even if this organic nitrile does not test positive for free cyanide immediately, waste streams should be managed to prevent accidental acidification downstream.

Waste Segregation Table
Waste StreamContentsLabeling RequirementDisposal Method
Solid Waste Contaminated gloves, weighing boats, tissues."Solid Toxic Waste - Organic Nitrile"Incineration (High Temp)
Liquid Waste Mother liquors, reaction mixtures (DMSO/DMF)."Organic Waste - TOXIC - NITRILES"DO NOT mix with Acid Waste.
Sharps Needles/Syringes used for transfer."Chemically Contaminated Sharps"Incineration
Decontamination Procedure[1][4][11][12][13]
  • Surface Decon: Wipe work surfaces with 10% Sodium Hypochlorite (Bleach) solution, followed by water, then Ethanol. Rationale: Bleach oxidizes residual amines and aids in breaking down the nitrile functionality.

  • Doffing: Remove outer gloves → Remove eyewear → Remove lab coat → Remove inner gloves. Wash hands with soap and cool water (warm water opens pores) for 2 minutes.

Emergency Response

In Case of Exposure:

  • Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen (trained personnel only).

  • Skin Contact: Drench with water for 15 minutes.[1][4][5][8] Do not use organic solvents (ethanol/acetone) to clean skin; they increase dermal absorption.

  • Ingestion: Do not induce vomiting. Transport to ER. Mention "Aminopyrazole Nitrile" to medical staff (potential for delayed cyanide-like effects, though lower probability than inorganic salts).

Spill Cleanup (Solid):

  • Evacuate immediate area.[1][2][4][9][8]

  • Don PPE Level 2 (See Figure 1).

  • Cover powder with a damp paper towel (to prevent dust).

  • Scoop into a wide-mouth jar.

  • Clean area with bleach solution.

References

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 234668 (5-Amino-1-methyl-1H-pyrazole-4-carbonitrile). Retrieved from [Link]

  • Prudent Practices in the Laboratory. (2011). Handling and Disposal of Chemicals (National Academies Press). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.